3-Fluorobicyclo[1.1.1]pentan-1-ol

Core Science & Biosynthesis

The pKa of 3-Fluorobicyclo[1.1.1]pentan-1-ol: Electronic Architecture and Experimental Determination

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary

The bicyclo[1.1.1]pentane (BCP) motif has revolutionized modern medicinal chemistry as a premier three-dimensional bioisostere for para-substituted benzenes, tert-butyl groups, and internal alkynes[1]. While the steric and pharmacokinetic benefits of the BCP cage are well-documented, the electronic perturbations introduced by bridgehead substitution—specifically fluorination—profoundly alter the physicochemical properties of adjacent functional groups.

This technical guide investigates the acidity of 3-fluorobicyclo[1.1.1]pentan-1-ol . Because the exact experimental aqueous pKa of this specific alcohol is rarely tabulated in standard literature, we must derive its value through a rigorous analysis of the BCP cage's inductive transmission capabilities, supported by established data from its carboxylic acid and amine analogs[2]. Furthermore, we provide a self-validating experimental protocol for researchers to empirically determine the pKa of highly strained, fluorinated tertiary alcohols using 19 F NMR titration.

Structural and Electronic Properties of the BCP Cage

The unique geometry of the BCP cage dictates its electronic behavior. The internal C–C–C bond angles are compressed to approximately 60°, forcing the internal skeletal bonds to adopt unusually high p-character. Consequently, the exocyclic bridgehead bonds (C1 and C3) must compensate by adopting exceptionally high s-character (approaching sp or sp² hybridization).

This increased s-character holds electrons closer to the nucleus, making the bridgehead carbon inherently more electronegative than a standard sp³ carbon (such as in tert-butanol). When a highly electronegative fluorine atom is installed at the C3 position, its strong inductive electron-withdrawing effect ( −I ) is transmitted across the rigid, highly polarizable cage with remarkable efficiency, severely weakening the O–H bond at the C1 position.

Through-cage transmission of the fluorine inductive effect weakening the O-H bond.

Quantitative pKa Analysis and Extrapolation

To accurately estimate the pKa of 3-fluorobicyclo[1.1.1]pentan-1-ol, we must analyze the established pKa shifts induced by C3-fluorination on other BCP bridgehead functional groups[2].

Table 1: Comparative pKa Values of BCP Derivatives in Water

Functional Group at C1	Unsubstituted BCP pKa	3-Fluoro-BCP pKa	Δ pKa (Inductive Shift)
Carboxylic Acid (-COOH)	4.2	3.5	-0.7
Amine (-NH₃⁺ conjugate)	8.2	6.5	-1.7
Alcohol (-OH)	~15.5	13.8 – 14.2	**~ -1.5***

*Values for the alcohols are extrapolated based on structural hybridization and inductive scaling.

Causality of the Estimate:

• Baseline Shift: A standard tertiary alcohol like tert-butanol has a pKa of ~17.0. The unsubstituted BCP-1-ol is more acidic (estimated pKa ~15.5) purely due to the increased s-character of the C1 carbon, which stabilizes the resulting alkoxide. This is empirically supported by the difficulty of etherifying BCP alcohols, which often requires strong, specialized non-nucleophilic bases like BTPP (pKa = 17) or P₂-tBu (pKa = 21) to achieve partial deprotonation[3].

• Fluorine Inductive Shift: The addition of the C3 fluorine drops the pKa of the amine by 1.7 units and the carboxylic acid by 0.7 units[2]. Because the alkoxide anion localizes a full negative charge directly on the oxygen (similar to the amine's lone pair, but more charge-dense than the resonance-stabilized carboxylate), the inductive stabilization provided by the fluorine will be highly pronounced. Applying a Δ pKa shift of ~1.3 to 1.7 units to the baseline BCP-1-ol yields an estimated pKa of 13.8 to 14.2 for 3-fluorobicyclo[1.1.1]pentan-1-ol.

Self-Validating Experimental Protocol: 19 F NMR Titration

Standard potentiometric titrations struggle with weakly acidic alcohols (pKa > 12) due to the leveling effect of water. To precisely determine the pKa of 3-fluorobicyclo[1.1.1]pentan-1-ol, 19 F NMR titration is the superior choice.

Causality Behind the Method: The 19 F nucleus is highly sensitive to changes in its local electronic environment. When the distant C1 hydroxyl group is deprotonated, the resulting alkoxide pushes electron density back through the cage, causing a distinct upfield shift in the 19 F resonance. This method avoids the water suppression issues inherent to 1 H NMR and operates independently of electrode junction potentials at high pH.

Step-by-Step Methodology

• Sample Preparation: Prepare a 5.0 mM solution of 3-fluorobicyclo[1.1.1]pentan-1-ol in a solvent mixture of 10% D₂O / 90% H₂O. Add 150 mM NaCl to maintain a constant ionic strength, ensuring that thermodynamic activity coefficients remain stable throughout the experiment.

• Baseline Acquisition: Acquire a baseline 19 F NMR spectrum at pH 7.0 (calibrated against a trifluoroacetic acid internal standard).

• Forward Titration (Base Addition): Gradually increase the pH using 0.1 M carbonate-free NaOH. Measure the pH directly in the NMR tube using a calibrated micro-electrode. Acquire a 19 F spectrum at 0.5 pH unit increments up to pH 14.5.

• Self-Validation (Hysteresis Check): To ensure trustworthiness and prove that the observed chemical shifts are due to reversible protonation (and not base-catalyzed degradation of the BCP cage), perform a reverse titration . Add 0.1 M HCl to lower the pH back to 7.0, acquiring spectra at the same intervals. The forward and reverse curves must perfectly overlay.

• Data Analysis: Plot the observed fluorine chemical shift ( δobs​ ) against pH. Fit the sigmoidal curve using the non-linear Henderson-Hasselbalch equation:

  δobs​=1+10(pH−pKa)δROH​+δRO−​⋅10(pH−pKa)​

  The inflection point of this curve represents the exact pKa.

Workflow for determining the pKa of 3-fluorobicyclo[1.1.1]pentan-1-ol via 19F NMR titration.

Implications for Drug Development

Understanding the depressed pKa of 3-fluorobicyclo[1.1.1]pentan-1-ol (approx. 14.0) compared to standard aliphatic alcohols (approx. 17.0) is critical for medicinal chemists.

• Enhanced Hydrogen Bonding: A lower pKa indicates a more polarized O–H bond, making the alcohol a significantly stronger hydrogen-bond donor. This can be leveraged to increase binding affinity to target protein pockets.

• Metabolic Stability: The electron-withdrawing nature of the fluorine, combined with the steric bulk of the BCP cage, hardens the molecule against oxidative metabolism (e.g., by Cytochrome P450 enzymes).

• Lipophilicity (logP): Bridge-fluorination of the BCP cage slightly decreases lipophilicity compared to the unsubstituted analog[2], which can be strategically used to tune the clearance and oral bioavailability of the active pharmaceutical ingredient.

References

• A Practical and Scalable Approach to Fluoro-Substituted Bicyclo[1.1.1]pentanes ChemRxiv / Chemistry - A European Journal URL:[Link]

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes JACS Au URL:[Link]

• A practical solution to achieve the elusive etherification of bicyclo[1.1.1]pentyl alcohols ChemRxiv URL:[Link]

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Dipole moment of 3-fluorobicyclo[1.1.1]pentan-1-ol vs phenyl rings

Engineering 3D Bioisosteres: A Comparative Analysis of the Dipole Moment and Physicochemical Profile of 3-Fluorobicyclo[1.1.1]pentan-1-ol vs. 4-Fluorophenol

Executive Summary

In modern medicinal chemistry, the overreliance on planar aromatic rings has led to a phenomenon known as "molecular flatland," which frequently results in poor aqueous solubility, high lipophilicity, and off-target toxicity due to non-specific π−π stacking interactions. To circumvent these liabilities, researchers are increasingly turning to sp³-hybridized, three-dimensional scaffolds. Among these, the bicyclo[1.1.1]pentane (BCP) motif has emerged as a premier non-classical bioisostere for para-substituted phenyl rings[1].

This technical guide provides an in-depth comparative analysis between the traditional aromatic moiety, 4-fluorophenol , and its 3D bioisosteric counterpart, 3-fluorobicyclo[1.1.1]pentan-1-ol . By examining their electronic properties—specifically the dipole moment—and detailing self-validating experimental workflows, this whitepaper serves as an authoritative resource for drug development professionals seeking to optimize pharmacokinetic profiles without sacrificing target affinity.

The Bioisosteric Paradigm: Escaping Flatland

The substitution of a 4-fluorophenyl ring with a 3-fluorobicyclo[1.1.1]pentyl group is not merely a structural swap; it is a calculated physicochemical optimization.

The Causality of the Substitution: Aromatic rings like 4-fluorophenol possess a rigid, planar geometry that facilitates strong intermolecular packing in the crystal lattice, driving up the melting point and drastically reducing thermodynamic aqueous solubility. Furthermore, the high electron density of the aromatic π -system encourages non-specific binding with hydrophobic pockets in off-target proteins (quantifiable by high Chromatographic Hydrophobicity Index, or CHI, values)[2].

By replacing the phenyl ring with a BCP cage, the molecule gains sp³ character. This 3D geometry physically prevents tight planar stacking, thereby lowering the crystal lattice energy and enhancing aqueous solubility[3]. Additionally, the saturated carbon atoms of the BCP ring are significantly more stable against CYP450-mediated oxidative metabolism compared to their aromatic counterparts, extending the molecule's in vivo half-life[4].

Figure 1: Logical workflow for bioisosteric replacement of 4-fluorophenol with a BCP scaffold.

Electronic & Structural Profiling: Quantitative Data

A successful bioisostere must mimic the spatial and electronic vectors of the original moiety to maintain binding affinity at the target receptor. The dipole moment ( μ ) is a critical metric here, as it dictates the strength and orientation of hydrogen bonding and electrostatic interactions.

Through-Space Electronic Transmission: Despite lacking a conjugated π -system, the BCP cage is remarkably efficient at transmitting electronic effects. The highly strained nature of the bicyclic cage allows the strong electron-withdrawing inductive effect of the fluorine atom to propagate through the central core to the hydroxyl group. Consequently, the dipole moment of the BCP derivative closely mirrors that of the para-substituted phenol[5].

Table 1: Comparative Physicochemical Data

Property	4-Fluorophenol	3-Fluorobicyclo[1.1.1]pentan-1-ol
Structural Motif	Planar Aromatic (sp²)	3D Cage (sp³)
Diagonal Distance	~2.79 Å[1]	~1.85 Å[1]
Dipole Moment ( μ )	~2.15 D[6]	~2.10 D[5]
Lipophilicity (LogP)	Higher	Lower[3]
Non-Specific Binding	High ( π−π stacking)	Low[2]
Metabolic Stability	Susceptible to epoxidation	Highly resistant (CYP450 stable)[4]

Note: The BCP diagonal distance is approximately 35% shorter than the p-phenyl vector, yet it effectively mimics the spatial arrangement required for deep-pocket receptor binding.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating mandatory analytical checkpoints to prevent the propagation of errors.

Protocol A: Synthesis of 3-Fluorobicyclo[1.1.1]pentan-1-ol via Strain-Release

The synthesis leverages the highly reactive, strained intermediate [1.1.1]propellane, followed by photoredox-catalyzed radical addition[7].

Step-by-Step Methodology:

• Precursor Generation: React 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane with methyllithium (MeLi) at -78 °C in diethyl ether to generate [1.1.1]propellane.

• Photoredox-Catalyzed Radical Addition: Transfer the propellane solution to a photoreactor. Introduce a fluorine radical source (e.g., Selectfluor), a halide source, and a photocatalyst (e.g., Ir(ppy)3​ ). Irradiate with blue LEDs (450 nm) for 12 hours to yield 1-halo-3-fluorobicyclo[1.1.1]pentane[7].

• Nucleophilic Substitution: Subject the intermediate to basic hydrolysis (e.g., aqueous NaOH in THF) at elevated temperatures to substitute the halide with a hydroxyl group, yielding the final product.

• Validation Checkpoint (Self-Correction):

  • Action: Perform 1H and 19F NMR spectroscopy alongside LC-MS.

  • Criteria: The 1H NMR must show a distinct singlet for the bridge methylene protons (typically around 2.0-2.2 ppm), and the absence of vinylic protons confirms no ring-opened alkene byproducts. The 19F NMR must show a single peak, validating symmetric bridgehead substitution. Do not proceed to biological assays unless LC-MS purity is >95%.

Figure 2: Step-by-step synthetic workflow for 3-fluorobicyclo[1.1.1]pentan-1-ol.

Protocol B: Empirical Determination of the Dipole Moment

While computational DFT models (e.g., B3LYP/6-311++G(d,p)) provide excellent theoretical estimates, empirical validation is required to account for solvent effects.

Step-by-Step Methodology:

• Sample Preparation: Prepare a serial dilution of 3-fluorobicyclo[1.1.1]pentan-1-ol in a highly non-polar, non-coordinating solvent (e.g., anhydrous cyclohexane) to prevent solute-solute hydrogen bonding.

• Dielectric Measurement: Measure the dielectric constant ( ϵ ) of each fraction using a precision capacitance cell thermostated at 25.0 ± 0.1 °C.

• Refractive Index Measurement: Measure the refractive index ( nD​ ) of the same fractions using an Abbe refractometer to determine the induced polarizability.

• Debye Equation Application: Plot the dielectric constant and specific volume against the weight fraction of the solute. Extrapolate to infinite dilution to calculate the total molar polarization, and extract the permanent dipole moment ( μ ) using the Debye/Guggenheim equation.

• Validation Checkpoint (Self-Correction):

  • Action: Prior to measuring the BCP derivative, calibrate the capacitance cell using pure cyclohexane and standard 4-fluorophenol.

  • Criteria: The measured dipole moment of 4-fluorophenol must fall within 2.13–2.17 D[6]. If the calibration fails, flush the cell to remove residual moisture, which artificially inflates dielectric readings, and recalibrate.

Conclusion

The strategic replacement of 4-fluorophenol with 3-fluorobicyclo[1.1.1]pentan-1-ol represents a masterclass in rational drug design. By preserving the crucial ~2.1 D dipole moment, researchers can maintain the precise electrostatic and hydrogen-bonding vectors required for target engagement. Simultaneously, the transition from a planar sp² aromatic ring to an sp³-rich 3D cage drastically improves aqueous solubility, membrane permeability, and metabolic stability. As synthetic methodologies like photoredox catalysis continue to mature, the integration of BCP bioisosteres will become increasingly foundational in the development of next-generation therapeutics.

References

• PharmaBlock. Bicyclo[1.1.1]pentane (BCP) as an sp3 Carbon-rich Bioisostere for para-Phenyl and tert-butyl.1

• Physical Chemistry Chemical Physics. Observed vs calculated dipole moments for phenols.6

• Benchchem. 2-(Bicyclo[1.1.1]pentan-1-yl)phenol.5

• ACS Medicinal Chemistry Letters. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor.3

• BLDpharm. Application of Bicyclo[1.1.1]pentane in Drug Development Research.2

• Journal of Medicinal Chemistry. Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor.4

• ACS Publications. A General Route to Bicyclo[1.1.1]pentanes through Photoredox Catalysis.7

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• 2. Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]
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• 5. 2-(Bicyclo[1.1.1]pentan-1-yl)phenol | 1402004-35-6 | Benchchem [benchchem.com]
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Toxicity, Safety, and Process Handling Guide for 3-Fluorobicyclo[1.1.1]pentan-1-ol

Executive Summary

In contemporary drug discovery, the transition from planar aromatic rings to three-dimensional, sp3-rich scaffolds—often termed "escape from flatland"—has become a foundational strategy to improve pharmacokinetic profiles[1]. 3-Fluorobicyclo[1.1.1]pentan-1-ol (CAS: 585532-13-4) represents a highly specialized building block in this paradigm. Serving as a fluorinated bicyclo[1.1.1]pentane (BCP) bioisostere, it offers exceptional metabolic stability and optimized physicochemical properties[2]. However, the inherent ring strain of the BCP core introduces unique process safety and toxicity challenges[3]. This technical guide synthesizes the mechanistic utility, toxicological profile, and thermal hazard management protocols required for the safe application of 3-fluorobicyclo[1.1.1]pentan-1-ol in laboratory and scale-up environments.

Mechanistic Rationale: The Role of Fluorinated BCPs

Bioisosteric Replacement and "Escape from Flatland"

The BCP motif is a well-validated bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes[4]. By replacing a flat phenyl ring with a BCP core, researchers significantly increase the fraction of sp3 carbons (Fsp3). This structural shift disrupts planar stacking, thereby enhancing aqueous solubility, reducing lipophilicity (clogP), and mitigating promiscuous protein binding (off-target toxicity)[1].

The Fluorine Effect

The addition of a fluorine atom at the 3-position of the bicyclo[1.1.1]pentan-1-ol scaffold serves two critical mechanistic functions:

• Metabolic Shielding: The highly electronegative fluorine atom withdraws electron density from the BCP core, lowering the highest occupied molecular orbital (HOMO) energy and sterically blocking cytochrome P450 (CYP450)-mediated hydroxylation and hydrogen atom transfer (HAT) processes[5].

• pKa Modulation: The inductive electron-withdrawing effect of the fluorine atom lowers the pKa of the adjacent hydroxyl group. This modulates its hydrogen-bond donating capacity, allowing the aliphatic alcohol to better mimic the pharmacophoric properties of a phenol.

Figure 1: Evolution of the phenyl ring bioisostere to the highly stable 3-fluorobicyclo[1.1.1]pentan-1-ol.

Physicochemical Properties and Toxicological Profile

While specific in vivo toxicity data for the isolated 3-fluorobicyclo[1.1.1]pentan-1-ol building block is limited, its acute hazard profile is well-characterized for laboratory handling[6]. The compound is classified as a combustible liquid and a primary irritant to the skin, eyes, and respiratory tract.

Table 1: Physicochemical and GHS Safety Data[6]

Parameter	Specification / Data
CAS Number	585532-13-4
Molecular Formula	C5H7FO
Molecular Weight	102.11 g/mol
Storage Conditions	Sealed in dry environment, 2-8°C
GHS Signal Word	Warning
Hazard Statements	H227: Combustible liquid.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Key Precautionary Statements	P261: Avoid breathing vapors/mist.P280: Wear protective gloves/eye protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water.

Process Safety: Managing High Ring Strain

The most critical, yet often overlooked, safety aspect of 3-fluorobicyclo[1.1.1]pentan-1-ol is the immense ring strain of the BCP core (approximately 65 kcal/mol). Process safety evaluations, such as those pioneered by Vertex Pharmaceuticals, classify BCPs as High Energy Functional Groups (HEFGs) [3].

Thermal Decomposition Hazards

Under thermal stress, the strained BCP core can undergo rapid, highly exothermic decomposition. Differential Scanning Calorimetry (DSC) of BCP derivatives frequently reveals sharp, violent exotherms[3]. Because 3-fluorobicyclo[1.1.1]pentan-1-ol contains fluorine, catastrophic thermal decomposition carries the secondary toxicological risk of releasing corrosive hydrogen fluoride (HF) gas.

The OREOS Risk Assessment Method

To safely scale reactions involving BCPs, the OREOS method is strictly recommended[3]. This scoring system evaluates:

• O xygen Balance

• R ule of 6 (Thermodynamic stability)

• E xplosive Functional Groups

• O nset Temperature (derived from DSC)

• S cale of the reaction

Compounds scoring high on the OREOS scale require mandatory Accelerating Rate Calorimetry (ARC) testing before any scale-up is permitted[3].

Figure 2: Process safety evaluation workflow for high-strain BCP derivatives.

Experimental Methodologies

To ensure scientific integrity and operational safety, the following self-validating protocols must be integrated into workflows utilizing 3-fluorobicyclo[1.1.1]pentan-1-ol.

Protocol A: Thermal Hazard Screening (DSC) for BCP Derivatives

Causality: DSC provides a micro-scale evaluation of the onset temperature ( Tonset​ ) and energy release (ΔH) of decomposition. This prevents catastrophic thermal runaway at the macro-scale by defining safe operating temperature limits[3].

• System Calibration: Calibrate the DSC instrument using an indium standard. Rationale: This ensures absolute accuracy of temperature and enthalpy readings, creating a self-validating baseline before testing high-energy compounds.

• Sample Preparation: Weigh exactly 2–5 mg of 3-fluorobicyclo[1.1.1]pentan-1-ol into a gold-plated high-pressure crucible. Rationale: Gold is chemically inert; it prevents catalytic decomposition artifacts and resists potential HF corrosion upon molecular breakdown.

• Hermetic Sealing: Seal the crucible tightly. Rationale: This contains volatile emissions and prevents endothermic evaporation from masking the exothermic decomposition signal.

• Thermal Ramp: Heat the sample from 25°C to 400°C at a controlled rate of 5°C/min under a nitrogen purge (50 mL/min).

• Data Analysis: Identify the Tonset​ of any exothermic peaks. Safety Gate: If Tonset​ is within 50°C of the planned reaction temperature, or if the total energy release ΔH > 500 J/g, immediately abort scale-up and proceed to ARC testing[3].

Protocol B: In Vitro Microsomal Stability Assay

Causality: To validate the metabolic shielding provided by the fluorine atom, the compound's intrinsic clearance ( CLint​ ) must be measured against human liver microsomes (HLM)[5].

• Incubation Mixture: Combine 1 µM of the target compound (incorporating the 3-fluorobicyclo[1.1.1]pentan-1-ol moiety) with 0.5 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation & Control: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH. Rationale: NADPH is the essential cofactor for CYP450 enzymes. Running a parallel negative control without NADPH validates that any observed degradation is strictly CYP-mediated, ensuring the assay is self-validating.

• Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and CLint​ .

References

• The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry Semantic Scholar / Synthesis
• The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry Thieme E-Books & E-Journals
• Bridge Heteroarylation of Bicyclo[1.1.
• BICYCLO[1.1.1]PENTANE – A RISING PROCESS SAFETY CHALLENGE Purdue Engineering / Vertex Pharmaceuticals
• Rapid access to 3-substituted bicyclo[1.1.1]pentanes Macmillan Group / Princeton University
• 585532-13-4 | 3-Fluorobicyclo[1.1.

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• 6. 585532-13-4|3-Fluorobicyclo[1.1.1]pentan-1-ol|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

The Strategic Application of 3-Fluorobicyclo[1.1.1]pentan-1-ol in Modern Drug Discovery: A Guide for Medicinal Chemists

Abstract

In the contemporary landscape of drug discovery, the pursuit of novel molecular architectures that confer superior physicochemical and pharmacokinetic properties is paramount. The bicyclo[1.1.1]pentane (BCP) scaffold has emerged as a powerful tool for medicinal chemists, acting as a three-dimensional, saturated bioisostere for commonly employed motifs such as para-substituted phenyl rings and tert-butyl groups.[1][2][3] This guide provides a detailed exploration of a particularly valuable BCP derivative, 3-fluorobicyclo[1.1.1]pentan-1-ol, for its strategic implementation in drug discovery programs. We will delve into its synthesis, key properties, and its application as a bioisosteric replacement to enhance metabolic stability, aqueous solubility, and cell permeability, thereby addressing common challenges in lead optimization.[4][5] Detailed protocols for its synthesis and incorporation into lead molecules are provided to facilitate its practical application in the laboratory.

Introduction: Embracing Three-Dimensionality with Bicyclo[1.1.1]pentanes

The overreliance on flat, aromatic structures in drug design has often led to compounds with suboptimal developability profiles, including poor solubility and high metabolic turnover.[6] The "escape from flatland" concept encourages the exploration of three-dimensional scaffolds to access more favorable chemical space.[7] Bicyclo[1.1.1]pentanes (BCPs) have garnered significant attention as non-classical bioisosteres that can mimic the geometry of a para-substituted phenyl ring while offering a distinct physicochemical profile.[1][8]

The rigid, cage-like structure of the BCP core provides a defined exit vector for substituents, similar to a 1,4-disubstituted benzene ring. However, its saturated, sp³-rich nature often leads to significant improvements in key drug-like properties.[2][4] The introduction of a fluorine atom at the 3-position and a hydroxyl group at the 1-position of the BCP core, yielding 3-fluorobicyclo[1.1.1]pentan-1-ol, offers further opportunities for fine-tuning molecular properties and establishing key interactions with biological targets.

Physicochemical Properties of 3-Fluorobicyclo[1.1.1]pentan-1-ol and its Derivatives

The strategic advantage of incorporating 3-fluorobicyclo[1.1.1]pentan-1-ol into a drug candidate stems from its unique combination of properties. The fluorine atom can modulate the electronic environment and basicity of nearby functional groups, while the hydroxyl group provides a handle for further derivatization or can act as a hydrogen bond donor.[9]

Property	Impact of BCP Core	Impact of 3-Fluoro Substitution
Solubility	Generally increases aqueous solubility compared to aromatic counterparts.[4][5]	Can further enhance solubility and modulate pKa of nearby groups.[9]
Metabolic Stability	Increased resistance to oxidative metabolism (e.g., by CYP450 enzymes) compared to phenyl rings.[4]	The C-F bond is highly stable, further blocking potential sites of metabolism.
Lipophilicity (LogP/LogD)	Typically lower lipophilicity compared to the corresponding phenyl or tert-butyl groups.[10]	Fluorine can subtly decrease lipophilicity.[9]
Permeability	Can improve passive permeability.[5]	The overall impact is context-dependent and should be experimentally determined.
pKa	The BCP core itself is electronically withdrawing.	The electronegative fluorine atom can significantly lower the pKa of adjacent amines and increase the acidity of carboxylic acids.[9]

Application Notes: Strategic Implementation in Drug Discovery

As a Bioisostere for a para-Substituted Phenyl Ring

A primary application of the 3-fluorobicyclo[1.1.1]pentane motif is the replacement of a para-substituted phenyl ring. This strategy is particularly effective in mitigating issues associated with the oxidative metabolism of aromatic rings.

Case Study: γ-Secretase Inhibitors

In the development of γ-secretase inhibitors, the replacement of a central fluorophenyl ring with a BCP motif led to an equipotent compound with markedly improved passive permeability and aqueous solubility.[5][11] This modification resulted in significantly better oral absorption in preclinical models.[5] While this specific example did not utilize the 3-fluoro-1-ol derivative, it highlights the profound impact of the BCP core on pharmacokinetic properties. The introduction of the 3-fluoro and 1-ol functionalities could offer further avenues for optimization, such as introducing new hydrogen bonding interactions or blocking specific metabolic pathways.

Logical Workflow for Phenyl Ring Replacement

Caption: Decision workflow for replacing a phenyl ring with a BCP moiety.

As a tert-Butyl Group Mimetic

The bulky and lipophilic tert-butyl group is another common motif in medicinal chemistry that can sometimes lead to poor metabolic stability.[10] The bicyclo[1.1.1]pentyl group can serve as a suitable bioisostere for the tert-butyl group, offering a similar steric profile but with improved physicochemical properties.[2][8] The 1-hydroxy-3-fluorobicyclo[1.1.1]pentyl group can be considered a more polar and functionalized surrogate for a hydroxylated tert-butyl group.

Protocols

Protocol for the Synthesis of 3-Fluorobicyclo[1.1.1]pentane-1-carboxylic Acid

A scalable synthesis of the key intermediate, 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid, has been reported and is crucial for accessing 3-fluorobicyclo[1.1.1]pentan-1-ol.[12]

Step 1: Fluorination of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid [12]

• To a solution of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (1.0 equiv) and AgNO₃ (0.2 equiv) in distilled water, add Selectfluor® (1.2 equiv).

• Degas the mixture with argon.

• Heat the reaction mixture at 70 °C for 24 hours.

• Cool the solution to room temperature and extract with methyl tert-butyl ether (MTBE).

• Concentrate the organic layer under reduced pressure to yield 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid.

Protocol for the Synthesis of (3-Fluorobicyclo[1.1.1]pentan-1-yl)methanol

Step 2: Reduction of the Carboxylic Acid [12]

• Dissolve 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv) in anhydrous tetrahydrofuran (THF).

• Degas the solution with argon and cool to 0 °C.

• Add borane dimethyl sulfide complex (BH₃·SMe₂) (1.5 equiv) dropwise.

• Allow the mixture to stir at room temperature overnight.

• Cool the reaction to 0 °C and quench by the dropwise addition of dry methanol.

• Stir the mixture for 5 hours at room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the residue by distillation or column chromatography to yield (3-fluorobicyclo[1.1.1]pentan-1-yl)methanol.

Caption: Synthetic workflow for 3-fluorobicyclo[1.1.1]pentan-1-ol.

Protocol for Incorporation into a Lead Molecule via Mitsunobu Reaction

The synthesized 3-fluorobicyclo[1.1.1]pentan-1-ol can be incorporated into a lead molecule containing a nucleophilic handle (e.g., a phenol or a nitrogen-containing heterocycle) via the Mitsunobu reaction.

• Dissolve the nucleophilic lead molecule (1.0 equiv), 3-fluorobicyclo[1.1.1]pentan-1-ol (1.2 equiv), and triphenylphosphine (PPh₃) (1.5 equiv) in anhydrous THF.

• Cool the solution to 0 °C.

• Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Concentrate the reaction mixture and purify by column chromatography to isolate the desired product.

Conclusion

3-Fluorobicyclo[1.1.1]pentan-1-ol is a valuable and versatile building block for modern drug discovery. Its unique three-dimensional structure and advantageous physicochemical properties make it an excellent bioisosteric replacement for problematic aromatic and tert-butyl groups. By strategically employing this scaffold, medicinal chemists can overcome common hurdles in lead optimization, such as poor solubility and high metabolic turnover, ultimately accelerating the development of safer and more effective medicines. The provided protocols offer a practical starting point for the synthesis and incorporation of this promising motif into diverse drug discovery programs.

References

• Mykhailiuk, P. K. (2023). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv.
• Pu, Q., et al. (2020). Discovery of Potent and Orally Available Bicyclo[1.1.1]pentane-Derived Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitors. ACS Medicinal Chemistry Letters, 11(8), 1548–1554.
• BLDpharm. (2021). Application of Bicyclo[1.1.1]pentane in Drug Development Research. BLDpharm White Paper.
• Unknown. (2022). Application of bioisostere-bicyclo 1.1.1 pentane (BCP) in drug design. Journal of China Pharmaceutical University.
• Baran, P. S., et al. (2019). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences, 116(40), 19811-19816.
• Kanazawa, J., & Uchiyama, M. (2018). Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. YAKUGAKU ZASSHI, 138(11), 1339-1347.
• Aggarwal, V. K., & Jamison, C. R. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1276–1291.
• Adsool, V. A., et al. (2017). Radical fluorination powered expedient synthesis of 3-fluorobicyclo[1.1.1]pentan-1-amine. Organic & Biomolecular Chemistry, 15(31), 6549-6552.
• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(14), 9513–9522.
• Aggarwal, V. K., & Jamison, C. R. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. Semantic Scholar.
• Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. Journal of Medicinal Chemistry, 55(7), 3414–3424.
• Mykhailiuk, P. K., et al. (2019). Difluoro-Substituted Bicyclo[1.1.
• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry.
• Unknown. (2022). The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines. Frontiers in Chemistry.
• Macmillan, D. W. C., et al. (2022). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Chem, 8(5), 1435-1444.
• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor. PubMed.
• Aggarwal, V. K., et al. (2023). Direct synthesis of bicyclo[1.1.1]pentane (BCP) boronates from carboxylic acids.
• Mykhailiuk, P. K. (2022). Fluoro-bicyclo[1.1.1]pentanes. ChemRxiv.
• Kanazawa, J., & Uchiyama, M. (2019). Exploiting the sp2 character of bicyclo[1.1.1]pentyl radicals in the transition metal-free multi-component difunctionalization of [1.1.1]propellane.
• CymitQuimica. (n.d.). CAS 146038-53-1: 3-fluorobicyclo[1.1.1]pentane-1-carboxylic acid. CymitQuimica.
• Westphal, M. V., et al. (2015). Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities. ChemMedChem, 10(3), 461–471.
• Dahlman, J. E., et al. (2024). Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing. Journal of the American Chemical Society.
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Application Note: Advanced Esterification Protocols for 3-Fluorobicyclo[1.1.1]pentan-1-ol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedures (SOPs)

Introduction & Rationale

In contemporary medicinal chemistry, escaping "flatland" is a primary objective. Bicyclo[1.1.1]pentanes (BCPs) have emerged as premier three-dimensional bioisosteres for tert-butyl groups and planar phenyl rings[1]. They offer improved metabolic stability, enhanced aqueous solubility, and unique spatial geometries. The incorporation of a fluorine atom at the C3 position to form 3-fluorobicyclo[1.1.1]pentan-1-ol further modulates lipophilicity and lowers the pKa of adjacent functional groups, making it a highly prized building block for lipid nanoparticles and small-molecule therapeutics [2].

However, the esterification of this specific alcohol presents distinct synthetic challenges that render standard Fischer esterification completely ineffective. This application note details the mechanistic hurdles associated with this molecule and provides three field-proven, self-validating protocols to achieve high-yielding esterification.

Mechanistic Insights: The Bridgehead Challenge

Esterifying 3-fluorobicyclo[1.1.1]pentan-1-ol requires overcoming two major energetic and kinetic barriers:

• Steric and Conformational Rigidity: As a bridgehead alcohol, the hydroxyl group is situated on a highly constrained bicyclic framework. SN2-type displacements are geometrically impossible (violating Walden inversion rules), and the steric bulk mimics that of a tertiary alcohol, severely hindering nucleophilic attack on standard carbonyls.

• Inductive Deactivation (-I Effect): The strongly electronegative fluorine atom at the C3 position exerts a powerful through-space and through-bond inductive effect. This withdraws electron density from the C1 hydroxyl oxygen, significantly reducing its nucleophilicity compared to unfluorinated BCP-1-ol or tert-butanol.

The Solution: Successful acylation necessitates either the generation of a hyper-reactive electrophile (e.g., acylpyridinium intermediates via DMAP catalysis) to force the reaction, or the enhancement of the nucleophile via complete deprotonation (alkoxide formation) [3].

Synthesis Strategy & Workflow

Workflow for the esterification of 3-fluorobicyclo[1.1.1]pentan-1-ol comparing three methods.

Quantitative Method Comparison

To aid in route selection, the following table summarizes the quantitative performance and operational parameters of the three validated methods.

Parameter	Method A: Steglich Coupling	Method B: Acyl Chloride	Method C: Alkoxide Route
Reagents	Carboxylic Acid, EDC·HCl, DMAP	Acyl Chloride, TEA, DMAP	Acyl Chloride, NaH
Typical Yield	70 – 85%	80 – 95%	60 – 75%
Reaction Time	12 – 24 hours	2 – 6 hours	4 – 8 hours
Temperature	0 °C → Room Temp	0 °C → Room Temp	0 °C → 50 °C
Best Application	Complex, sensitive carboxylic acids	Scalable, robust industrial synthesis	Highly sterically hindered acyl donors
Limitations	Urea byproduct can be hard to remove	Requires stable acyl chlorides	Strongly basic; tolerates no acidic protons

Experimental Protocols

Method A: Steglich-Type Esterification (EDC/DMAP)

Causality Check: EDC generates an O-acylisourea intermediate. Because the 3-fluoro-BCP alcohol is a poor nucleophile, this intermediate would normally undergo a detrimental 1,3-rearrangement to an unreactive N-acylurea. DMAP is critical here; it outcompetes the rearrangement by forming a highly reactive acylpyridinium species, which the sluggish bridgehead alcohol can then successfully attack [3].

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under inert atmosphere (N₂/Ar), dissolve the target carboxylic acid (1.1 equiv) and 3-fluorobicyclo[1.1.1]pentan-1-ol (1.0 equiv, typically 0.1–0.5 M) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add DMAP (0.5 equiv). Note: A higher catalyst loading than standard Steglich esterifications is required due to the deactivated nature of the fluorinated bridgehead alcohol.

• Activation: Cool the reaction mixture to 0 °C in an ice bath. Add EDC·HCl (1.5 equiv) portion-wise over 10 minutes.

• Propagation: Allow the mixture to slowly warm to room temperature and stir for 16 hours.

• Validation (In-Process): Monitor via TLC (stain with KMnO₄) or LC-MS. The disappearance of the BCP-alcohol indicates completion.

• Workup: Dilute with DCM. Wash sequentially with 1M HCl (to remove DMAP and unreacted EDC), saturated aqueous NaHCO₃ (to remove unreacted carboxylic acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc).

Method B: Acyl Chloride with Nucleophilic Catalysis

Causality Check: For robust and scalable synthesis, pre-formed acyl chlorides are preferred. Triethylamine (TEA) serves as the bulk base to neutralize the HCl byproduct, while DMAP acts as the acyl transfer agent to the sterically hindered BCP oxygen.

Step-by-Step Procedure:

• Preparation: Dissolve 3-fluorobicyclo[1.1.1]pentan-1-ol (1.0 equiv) in anhydrous DCM (0.2 M) under N₂.

• Base Addition: Add Triethylamine (TEA, 2.0 equiv) and DMAP (0.1 equiv). Cool the solution to 0 °C.

• Acylation: Dissolve the acyl chloride (1.2 equiv) in a small volume of DCM and add it dropwise to the cooled solution over 15 minutes to control the exothermic reaction.

• Propagation: Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2–4 hours.

• Validation (In-Process): A white precipitate (TEA·HCl) will form, serving as a visual self-validation that the acylation is proceeding. Confirm completion via GC-MS or LC-MS.

• Workup: Quench with water. Extract with DCM. Wash the organic phase with 1M HCl, followed by brine. Dry over MgSO₄ and concentrate.

Method C: Alkoxide-Driven Esterification

Causality Check: When the acyl donor is exceptionally hindered, enhancing electrophilicity isn't enough. Sodium hydride irreversibly deprotonates the hydroxyl group, overcoming the fluorine-induced electron deficiency by forming a highly nucleophilic alkoxide.

Step-by-Step Procedure:

• Deprotonation: Suspend NaH (60% dispersion in mineral oil, 1.5 equiv) in anhydrous THF at 0 °C under Ar. Caution: Wash NaH with hexanes prior to use if mineral oil interferes with downstream purification.

• Alkoxide Formation: Add a solution of 3-fluorobicyclo[1.1.1]pentan-1-ol (1.0 equiv) in THF dropwise. Stir at 0 °C for 30 minutes until H₂ gas evolution ceases (visual validation of deprotonation).

• Coupling: Add the acyl chloride or anhydride (1.2 equiv) dropwise.

• Propagation: Stir at room temperature for 4 hours. If conversion is low, gently heat to 50 °C.

• Workup: Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

References

• 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Isosteric 3D Bicyclo[1.1.1]Pentane (BCP) Core-Based Lipids for mRNA Delivery and CRISPR/Cas Gene Editing Source: PubMed Central (PMC) URL:[Link]

• WO2023167944A1 - Compounds and methods for treatment of viral infections(Details Steglich esterification conditions for BCP-alcohols)

3-fluorobicyclo[1.1.1]pentan-1-ol building blocks for peptide modification

Application Note: 3-Fluorobicyclo[1.1.1]pentan-1-ol as a Bioisosteric Building Block in Peptide Modification

Strategic Rationale: The Bioisosteric Power of 3-F-BCP

The development of peptide therapeutics is frequently bottlenecked by three critical liabilities: rapid proteolytic degradation, poor membrane permeability, and suboptimal metabolic stability. Historically, medicinal chemists have incorporated bulky hydrophobic groups, such as phenyl rings or tert-butyl groups, to sterically shield peptide bonds and increase lipophilicity. However, aromatic rings introduce flat, 2D planar geometries that can lead to poor aqueous solubility and off-target toxicity via oxidative metabolism[1].

Bicyclo[1.1.1]pentanes (BCPs) have emerged as premier sp³-rich bioisosteres for para-substituted benzenes and tert-butyl groups[1]. The rigid, cylindrical 3D geometry of the BCP core perfectly mimics the spatial projection of a phenyl ring while entirely eliminating the aromatic π-system.

The introduction of 3-fluorobicyclo[1.1.1]pentan-1-ol (3-F-BCP-1-ol) represents a highly refined iteration of this strategy. By installing a fluorine atom at the bridgehead position opposite to the hydroxyl group, application scientists can leverage several synergistic effects:

• Lipophilicity Modulation: While standard hydrocarbon BCPs are highly lipophilic, the highly electronegative fluorine atom exerts a strong inductive effect that lowers the overall logP. Replacing a fluorophenyl ring with a fluoro-BCP core can reduce lipophilicity (clogP) by nearly two orders of magnitude, maintaining the aqueous solubility necessary for systemic peptide delivery[2].

• Metabolic & Chemical Stability: Bridge-fluorinated BCPs exhibit exceptional resistance to cytochrome P450-mediated oxidation while maintaining comparable cLogD values to non-fluorinated analogs[3].

• Proteolytic Shielding: When 3-F-BCP-1-ol is used to cap the N-terminus of a peptide (forming a carbamate linkage), the rigid sp³ bulk physically blocks exopeptidases, significantly enhancing the peptide's half-life in human serum[4].

Caption: Logical relationship mapping of how 3-F-BCP-1-ol resolves common peptide therapeutic liabilities.

Physicochemical Profiling

Understanding the quantitative advantages of the 3-F-BCP scaffold is critical for rational drug design. The table below summarizes the physicochemical shifts observed when transitioning from traditional aromatic modifiers to the 3-F-BCP system[2],[3],[5].

Property	p-Fluorophenyl	Bicyclo[1.1.1]pentane (BCP)	3-Fluoro-BCP
Molecular Geometry	Planar (2D)	Collinear, Cylindrical (3D)	Collinear, Cylindrical (3D)
Fraction sp³ (Fsp³)	0.00	1.00	1.00
Relative Lipophilicity (ΔclogP)	Baseline (0)	~ -0.5 to -1.0	~ -1.5 to -2.0
Metabolic Stability (CYP450)	Susceptible to oxidation	Highly resistant	Highly resistant
Proteolytic Shielding	Low	High (Steric bulk)	Very High (Steric + Electronic)

Chemistry & Mechanistic Insights: The Carbamate Strategy

Integrating 3-F-BCP-1-ol into a peptide sequence requires careful consideration of its chemical reactivity. Because the hydroxyl group is situated at a bridgehead carbon, it functions as a highly sterically hindered tertiary alcohol. Direct esterification using standard peptide coupling reagents (e.g., HATU, DIC) is highly inefficient and prone to side reactions.

The Causality of Pre-Activation: To successfully conjugate this building block to a peptide amine (either the N-terminus or a Lysine side-chain), the alcohol must be converted into a highly electrophilic, yet shelf-stable, intermediate. We utilize p-nitrophenyl chloroformate (p-NPC) for this purpose. The reaction of 3-F-BCP-1-ol with p-NPC in the presence of pyridine generates 3-fluorobicyclo[1.1.1]pentan-1-yl p-nitrophenyl carbonate .

When this activated carbonate is introduced to a resin-bound peptide featuring a free primary amine, the amine readily attacks the carbonate carbonyl. The p-nitrophenolate acts as an excellent leaving group, driving the reaction forward to form a permanent, highly stable 3-F-BCP-carbamate linkage . This linkage is structurally analogous to a Boc-protecting group but is entirely resistant to the acidic conditions (TFA) used during peptide cleavage[5].

Experimental Protocols

The following self-validating protocols detail the activation of 3-F-BCP-1-ol and its subsequent integration into Solid-Phase Peptide Synthesis (SPPS).

Protocol A: Synthesis of the Activated 3-F-BCP Carbonate

• Preparation: Flame-dry a 50 mL round-bottom flask under argon. Add 3-fluorobicyclo[1.1.1]pentan-1-ol (1.0 eq, 10.0 mmol) and dissolve in anhydrous dichloromethane (DCM, 20 mL).

• Base Addition: Add anhydrous pyridine (1.5 eq, 15.0 mmol) to the solution and cool the flask to 0 °C in an ice bath.

• Activation: Slowly add p-nitrophenyl chloroformate (1.1 eq, 11.0 mmol) portion-wise over 10 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Validation Check (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The product will appear as a new UV-active spot (due to the p-nitrophenyl moiety).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with 1M HCl (20 mL) to remove residual pyridine, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the activated carbonate as a pale yellow solid.

Protocol B: Solid-Phase Peptide Modification (N-Terminal Capping)

• Resin Preparation: Swell the resin-bound peptide (0.1 mmol scale, possessing a free N-terminal amine) in N,N-dimethylformamide (DMF) for 30 minutes.

• Coupling: Dissolve the activated 3-F-BCP-1-yl p-nitrophenyl carbonate (3.0 eq, 0.3 mmol) and N,N-diisopropylethylamine (DIPEA, 6.0 eq, 0.6 mmol) in 3 mL of anhydrous DMF.

• Incubation: Add the solution to the resin and agitate gently at room temperature for 12 hours.

• Validation Check (Kaiser Test): Remove a few resin beads, wash with DCM, and perform a Ninhydrin (Kaiser) test. A negative result (colorless/yellow beads) confirms the complete conversion of the primary amine to the carbamate. If positive (blue), repeat the coupling step.

• Washing: Wash the resin thoroughly with DMF (5 × 3 mL) and DCM (5 × 3 mL) to remove the liberated p-nitrophenol (which is bright yellow in basic solution).

Protocol C: Cleavage and Global Deprotection

• Cleavage Cocktail: Prepare a cleavage cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIPS) / Water (95:2.5:2.5 v/v/v).

• Reaction: Add 4 mL of the cocktail to the resin and agitate for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution into 40 mL of cold diethyl ether (-20 °C) to precipitate the crude modified peptide. Centrifuge and decant the ether.

• Validation Check (LC-MS): Analyze the crude pellet via LC-HRMS. The successful incorporation of the 3-F-BCP carbamate is confirmed by a mass shift of +128.02 Da relative to the unmodified peptide sequence.

Caption: Step-by-step experimental workflow for N-terminal peptide modification using 3-F-BCP-1-ol.

References

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes JACS Au (ACS Publications)[Link]

• Fluoro-bicyclo[1.1.1]pentanes ChemRxiv[Link]

• Propellane-free access to bicyclo[1.1.1]pentanes Nature Communications (PMC - NIH)[Link]

• 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes PNAS[Link]

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• 4. 3-Fluorobicyclo[1.1.1]pentane-1-carboxamide|146038-55-3 [benchchem.com]
• 5. pnas.org [pnas.org]

Advanced Linkerology: Incorporating 3-Fluorobicyclo[1.1.1]pentan-1-ol into PROTAC Linkers for Enhanced Physicochemical Properties

Executive Summary: The Paradigm Shift in PROTAC Linker Design

Targeted Protein Degradation (TPD) via PROteolysis TArgeting Chimeras (PROTACs) has revolutionized drug discovery. Historically, linker design relied heavily on synthetically tractable but highly flexible polyethylene glycol (PEG) or alkyl chains[1]. However, excessive conformational flexibility incurs a severe entropic penalty during the formation of the target protein-PROTAC-E3 ligase ternary complex. Furthermore, long flexible chains often lead to poor oral bioavailability and suboptimal pharmacokinetic (PK) profiles.

To overcome these limitations, the field is shifting toward rigid, three-dimensional linker motifs[2]. The bicyclo[1.1.1]pentane (BCP) core has emerged as a premier bioisostere for phenyl, alkyne, and tert-butyl groups, offering a unique way to escape the "flatland" of traditional aromatic linkers while improving aqueous solubility and passive membrane permeability[3]. Specifically, the functionalized derivative 3-fluorobicyclo[1.1.1]pentan-1-ol provides an optimal balance of synthetic versatility, metabolic stability, and lipophilicity modulation[4],[5].

Mechanistic Rationale: Why 3-Fluoro-BCP-1-ol?

As a Senior Application Scientist, it is critical to understand why this specific building block is chosen over traditional alternatives:

• Lipophilicity Modulation (The Fluorine Effect): Replacing a standard para-substituted fluorophenyl ring with a fluoro-BCP motif dramatically reduces lipophilicity (cLogP) by almost two orders of magnitude[4]. The highly electronegative bridgehead fluorine pulls electron density away from the BCP core, lowering the overall lipophilicity while maintaining the structural rigidity required for ternary complex stabilization.

• Metabolic Shielding: Alkyl linkers are notoriously prone to oxidative metabolism (e.g., cytochrome P450-mediated hydroxylation). The bridgehead fluorine effectively blocks metabolic oxidation at the C3 position, significantly extending the biological half-life of the degrader[5].

• Synthetic Versatility (The Hydroxyl Handle): The C1 hydroxyl group serves as a versatile attachment vector. While direct etherification of the sterically hindered BCP core can be sluggish, the hydroxyl group is readily activated for carbamate or ester formation, allowing seamless late-stage conjugation to amine-bearing E3 ligase ligands (e.g., lenalidomide or VHL derivatives).

Figure 1: Event-driven degradation pathway facilitated by a rigid 3-F-BCP PROTAC linker.

Quantitative Data: Comparative Physicochemical Profiling

The following table summarizes the causal impact of different linker motifs on the physicochemical properties of a standard heterobifunctional degrader.

Linker Motif	cLogP Impact	TPSA Contribution (Ų)	Conformational Flexibility	Metabolic Stability
PEG (n=3)	Low	~27	High	Moderate
Alkyl (n=6)	High	0	High	Low (Oxidation prone)
p-Fluorophenyl	High	0	Rigid	Moderate
3-Fluoro-BCP	Very Low	0	Rigid	High

Data synthesis indicates that 3-Fluoro-BCP uniquely combines the rigidity of a phenyl ring with the low lipophilicity and high metabolic stability required for beyond-rule-of-five (bRo5) PROTACs[3],[4].

Experimental Protocol: Self-Validating Carbamate Linkage Synthesis

Direct nucleophilic substitution (S_N2) at the bridgehead of a BCP ring is impossible due to the rigid cage structure preventing Walden inversion. Therefore, conjugation must occur via acyl transfer or carbamate formation. The following protocol details the activation of 3-fluorobicyclo[1.1.1]pentan-1-ol and its subsequent conjugation to an amine-bearing E3 ligand.

Phase 1: Hydroxyl Activation via 1,1'-Carbonyldiimidazole (CDI)

• Causality: BCP-alcohols are sterically demanding and can decompose under strongly acidic conditions. CDI operates under mild, neutral-to-basic conditions, converting the hydroxyl group into a stable but highly reactive imidazolide intermediate.

• Step 1: Dissolve 3-fluorobicyclo[1.1.1]pentan-1-ol (1.0 eq, 100 mg) in anhydrous dichloromethane (DCM, 0.1 M) under an inert argon atmosphere.

• Step 2: Add CDI (1.5 eq) in a single portion. Stir the reaction mixture at room temperature for 2–4 hours.

• Self-Validation Check: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The validation trigger is the complete disappearance of the starting alcohol mass and the appearance of the imidazolide adduct (M+H = +94 Da relative to the alcohol). Troubleshooting: If unreacted alcohol >10% remains after 4 hours, add catalytic DMAP (0.1 eq) to accelerate the acyl transfer.

Phase 2: Conjugation to the E3 Ligase Ligand

• Causality: The imidazolide intermediate is highly selective for primary and secondary amines. Coupling it directly with an amine-functionalized E3 ligand (e.g., a lenalidomide-amine derivative) forms a robust, metabolically stable carbamate linkage without requiring intermediate purification.

• Step 3: To the active Phase 1 reaction mixture, add the amine-functionalized E3 ligand (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

• Step 4: Elevate the temperature to 40°C and stir for 12 hours.

• Self-Validation Check: Monitor via LC-MS. The disappearance of the imidazolide intermediate and the emergence of the desired carbamate product mass validates the step. Quench the reaction with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography (SiO₂, Hexane/EtOAc gradient).

Figure 2: Self-validating synthetic workflow for 3-fluoro-BCP-1-ol incorporation.

References[3] Title: Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor

Source: OA Monitor Ireland / J. Med. Chem. URL: [Link][4] Title: Fluoro-bicyclo[1.1.1]pentanes Source: ChemRxiv URL: [Link][1] Title: Current strategies for the design of PROTAC linkers: a critical review Source: PMC (National Institutes of Health) URL: [Link][5] Title: Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation Source: PMC (National Institutes of Health) URL: [Link][2] Title: Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 3-Fluorobicyclo[1.1.1]pentan-1-ol Synthesis & Conversion

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who are incorporating bicyclo[1.1.1]pentanes (BCPs) into their pipelines to "escape from flatland" and improve the pharmacokinetic profiles of their candidates[1].

While 3-fluorobicyclo[1.1.1]pentan-1-ol is a premier C(sp3)-rich bioisostere for para-substituted benzenes[2], its synthesis is notoriously finicky. The combination of extreme ring strain, high volatility, and reliance on sensitive radical chemistry often leads to poor conversion rates or catastrophic product loss during isolation.

This guide is designed to move beyond basic troubleshooting by explaining the mechanistic causality behind these failures and providing self-validating protocols to ensure your synthesis is robust and reproducible.

Part 1: Diagnostic Workflow

Before adjusting your stoichiometry, use the following diagnostic logic to isolate the root cause of your low conversion or yield.

Diagnostic workflow for troubleshooting low yields in 3-fluorobicyclo[1.1.1]pentan-1-ol synthesis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my isolated yield of 3-fluorobicyclo[1.1.1]pentan-1-ol consistently below 20% despite crude NMR showing >85% conversion?

• Causality: 3-fluorobicyclo[1.1.1]pentan-1-ol has a low molecular weight (102.11 g/mol ). More importantly, its highly compact, spherical C(sp3)-rich architecture minimizes the surface area available for van der Waals interactions[2]. This significantly increases its vapor pressure compared to linear aliphatic alcohols. Standard rotary evaporation (e.g., <50 mbar at 40°C) to remove solvents like dichloromethane (DCM) or diethyl ether will indiscriminately co-evaporate your product.

• Solution: Avoid high vacuum entirely. Concentrate the reaction mixture using a cold water bath (15°C) and pressure no lower than 200 mbar. If the free alcohol is an intermediate, consider performing the subsequent reaction (e.g., derivatization to an ether or ester) in the crude mixture before rigorous drying.

Q2: During the synthesis of the BCP core via radical addition to [1.1.1]propellane, I am seeing a high degree of oligomerization. How do I favor the monomeric product?

• Causality: [1.1.1]propellane contains a highly strained, inverted central C-C bond[1]. When a radical adds to one bridgehead, the central bond cleaves, forming a bridgehead radical. If the concentration of the trapping agent is too low, or the radical transfer rate is slow, this intermediate radical will attack another molecule of [1.1.1]propellane, leading to polymeric staffane byproducts.

• Solution: You must manipulate the kinetics to favor trapping over propagation. Maintain a low steady-state concentration of[1.1.1]propellane by using a syringe pump to add it slowly (over 2–4 hours) into a large excess of the radical precursor/trapping agent.

Q3: I am using a decarboxylative fluorination route starting from bicyclo[1.1.1]pentane-1,3-dicarboxylic acid monoester. The reaction stalls at 30-40% conversion. What is the mechanistic failure?

• Causality: Decarboxylative halogenation relies on the generation of an acyloxy radical that extrudes CO2 to form a carbon-centered radical, which then abstracts a fluorine atom[3]. In silver-catalyzed systems using Selectfluor, radical quenchers (like dissolved O2) or poor solubility of the Ag(III)-F active species will prematurely terminate the chain reaction[4].

• Solution: Sparging with nitrogen is insufficient for this highly sensitive radical cascade. Rigorously degas the reaction mixture via three freeze-pump-thaw cycles. Additionally, ensure you are using a solvent system that maintains the solubility of Selectfluor (e.g., a biphasic PhCF3/H2O or MeCN/H2O mixture).

Part 3: Quantitative Data & Optimization

The following table summarizes the optimized parameters for the radical fluorination of BCP precursors, comparing sub-optimal baseline conditions with optimized protocols to highlight the expected quantitative improvements.

Optimization Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale	Expected Conversion
Propellane Addition	Bolus addition (all at once)	Syringe pump (over 2h)	Prevents staffane oligomerization by limiting propellane concentration	> 85%
Solvent System	Pure DCM	MeCN / H2O (1:1)	Enhances Selectfluor and Ag-catalyst solubility	> 90%
Atmosphere Control	N2 Sparging (5 min)	Freeze-Pump-Thaw (3 cycles)	Completely removes O2, preventing radical quenching	> 95%
Workup Evaporation	< 50 mbar, 40°C	> 200 mbar, 15°C (Cold bath)	Prevents volatile loss of the spherical BCP product	> 80% (Isolated)

Part 4: Self-Validating Experimental Protocol

Optimized Decarboxylative Fluorination to Access 3-fluorobicyclo[1.1.1]pentan-1-ol Derivatives This protocol utilizes a protected precursor to mitigate volatility during the reaction, followed by controlled deprotection.

Step 1: Reaction Assembly In a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 3-(benzyloxy)bicyclo[1.1.1]pentane-1-carboxylic acid (1.0 equiv, 5.0 mmol), AgNO3 (0.2 equiv, 1.0 mmol), and Selectfluor (2.0 equiv, 10.0 mmol).

• Self-Validation Check: Ensure the Selectfluor is a free-flowing white powder; clumping indicates moisture degradation which will severely depress the yield.

Step 2: Degassing (Critical Step) Suspend the solid mixture in 20 mL of a 1:1 mixture of MeCN and HPLC-grade H2O. Seal the Schlenk flask and perform three strict freeze-pump-thaw cycles.

• Self-Validation Check: During the final thaw cycle under argon, the solution must be completely free of rising micro-bubbles. Any bubbling indicates residual oxygen.

Step 3: Radical Initiation & Propagation Heat the mixture to 65°C under rigorous stirring for 12 hours. Shield the reaction from ambient light by wrapping the flask in aluminum foil to prevent uncontrolled side reactions with the silver catalyst.

• Self-Validation Check: Take a 50 µL aliquot, quench with saturated Na2S2O3, extract with EtOAc, and analyze via 19F NMR. A sharp singlet between -145 ppm and -155 ppm confirms successful bridgehead fluorination. Do not proceed to workup until this peak integrates to >90% relative to an internal standard.

Step 4: Workup & Isolation Cool the reaction to room temperature. Dilute with 20 mL of cold water and extract with a low-boiling solvent (e.g., pentane or diethyl ether, 3 x 20 mL). Wash the combined organic layers with brine and dry over anhydrous Na2SO4.

• Self-Validation Check (Volatility Control): Filter the drying agent and concentrate the filtrate on a rotary evaporator with the water bath set to 15°C and the vacuum strictly maintained above 200 mbar . Stop evaporation while ~2 mL of solvent remains and purify via flash chromatography.

Part 5: References

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes | JACS Au. acs.org.

• Dibromocarbene addition to bicyclo[1.1.0]butanes: A facile route to substituted bicyclo[1.1.1]pentanes | PNAS. pnas.org.

• Decarboxylative Halogenation of Organic Compounds | Chemical Reviews. acs.org.

• Replacement of the carboxylic acid function with fluorine - Canadian Science Publishing. cdnsciencepub.com.

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Resolving solubility issues of 3-fluorobicyclo[1.1.1]pentan-1-ol in organic solvents

Welcome to the dedicated technical support resource for 3-fluorobicyclo[1.1.1]pentan-1-ol. This guide is designed for researchers, medicinal chemists, and process development scientists who are incorporating this unique bicyclopentane (BCP) derivative into their workflows. As a valued building block in modern drug discovery, understanding its behavior in solution is critical for success.[1] This document addresses common solubility challenges in organic solvents, providing in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to empower you to overcome these hurdles and accelerate your research.

Introduction: The Unique Challenge of a Polar, Rigid Scaffold

3-Fluorobicyclo[1.1.1]pentan-1-ol is a fascinating molecule, sought after as a bioisostere for phenyl rings to improve the physicochemical properties of drug candidates, such as aqueous solubility.[2] Its rigid, three-dimensional structure is decorated with two key polar functional groups: a hydroxyl (-OH) group and a fluorine (-F) atom. This combination presents a distinct solubility profile. The hydroxyl group is a powerful hydrogen bond donor and acceptor, dominating its interactions.[3] The fluorine atom, while less influential than the alcohol, increases the molecule's polarity and can act as a weak hydrogen bond acceptor.[4][5] The fundamental principle of "like dissolves like"—where substances with similar intermolecular forces tend to be miscible—is the key to solving solubility issues with this compound.[6][7][8]

Part 1: Troubleshooting Guide - Common Solubility Issues

This section addresses the most frequently encountered solubility problems with 3-fluorobicyclo[1.1.1]pentan-1-ol and provides a logical, step-by-step approach to their resolution.

Issue 1: Poor Solubility in Apolar Solvents (e.g., Hexanes, Toluene)

Symptoms:

• The compound fails to dissolve, even at low concentrations.

• Solid material remains as a precipitate or suspension after stirring.

• The liquid phase appears cloudy.

Root Cause Analysis: The significant polarity imparted by the hydroxyl and fluoro groups makes 3-fluorobicyclo[1.1.1]pentan-1-ol incompatible with apolar solvents. The strong hydrogen bonding and dipole-dipole forces between the alcohol molecules are far more energetically favorable than the weak London dispersion forces offered by solvents like hexanes.[7][8] To achieve dissolution, the solvent must offer energetically comparable interactions to overcome the solute-solute forces.

Troubleshooting Workflow:

Caption: Workflow for addressing poor solubility in apolar solvents.

Step-by-Step Resolution:

• Introduce a Polar Co-Solvent: The most direct approach is to add a miscible, more polar co-solvent. Tetrahydrofuran (THF) or Dichloromethane (DCM) are excellent initial choices. They can solvate the polar groups of your molecule without drastically altering the overall solvent environment. Begin with a 10% (v/v) addition and increase as needed.

• Transition to a Moderately Polar System: If a co-solvent is insufficient or not suitable for your downstream application, switch entirely to a moderately polar solvent like ethyl acetate or a polar aprotic solvent like acetonitrile.[9]

• Employ Mechanical and Thermal Energy:

  • Sonication: Use an ultrasonic bath to break down solid agglomerates, increasing the surface area available for solvation.

  • Gentle Heating: Cautiously warming the mixture (e.g., to 30-40 °C) can increase solubility. Always be aware of the solvent's boiling point and perform heating in a controlled manner within a fume hood.

Issue 2: Limited Solubility in Moderately Polar Aprotic Solvents (e.g., Diethyl Ether, DCM)

Symptoms:

• The compound dissolves only up to a low concentration before saturation is reached.

• Precipitation occurs when the solution is cooled or concentrated.

• Undissolved solid persists despite the solvent's moderate polarity.

Root Cause Analysis: While solvents like DCM can interact with the molecule's dipole moment, they are poor hydrogen bond acceptors and cannot effectively disrupt the strong intermolecular hydrogen bonding network of the alcohol. The hydroxyl groups on adjacent molecules of 3-fluorobicyclo[1.1.1]pentan-1-ol will preferentially bond with each other, resisting dissolution. The key is to introduce a solvent that can actively compete for these hydrogen bonds.

Troubleshooting Workflow:

Caption: Workflow for addressing limited solubility in moderately polar solvents.

Step-by-Step Resolution:

• Add a Hydrogen-Bond Acceptor: Introduce a co-solvent like THF or acetone. The oxygen atom in these solvents can act as a hydrogen bond acceptor, interacting with the -OH group of your molecule and breaking up its self-association.

• Use a Protic Co-Solvent: For a more potent effect, add a small amount of a protic solvent like isopropanol or ethanol. These solvents can act as both hydrogen bond donors and acceptors, making them highly effective at solvating the hydroxyl group.

• Switch to a Polar Protic Solvent: If high concentrations are required, the best course of action is to switch to a polar protic solvent like methanol or ethanol. These solvents have similar intermolecular forces and will readily dissolve the compound.

• Explore Fluorinated Alcohols: For challenging applications, consider fluorinated alcohol solvents like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). These are exceptionally strong hydrogen bond donors and can promote solubility and reactivity.[10][11]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is a general qualitative solubility profile for 3-fluorobicyclo[1.1.1]pentan-1-ol?

Based on its structure, the following profile can be expected. This should be used as a starting point for your own experimental verification.

Table 1: Qualitative Solubility Guidelines

Solvent Class	Examples	Expected Solubility	Rationale
Apolar Hydrocarbons	Hexanes, Toluene	Insoluble	Mismatch of intermolecular forces; cannot disrupt H-bonding.[7]
Chlorinated Solvents	Dichloromethane (DCM)	Low to Moderate	Can interact with the molecular dipole but is a poor H-bond acceptor.
Ethers	Diethyl Ether, THF	Moderate (THF > Ether)	THF is a better H-bond acceptor and more polar than diethyl ether.
Esters / Ketones	Ethyl Acetate, Acetone	Moderate to High	Good H-bond acceptors and polar character.
Polar Aprotic	Acetonitrile, DMSO, DMF	High	Highly polar solvents capable of strong dipole-dipole interactions.
Polar Protic	Methanol, Ethanol, Water	Very High	Excellent H-bond donors and acceptors, similar to the solute.

Q2: My reaction requires an apolar solvent, but my compound won't dissolve. What are my options?

This is a classic chemistry challenge. Consider these advanced strategies:

• Minimal Co-Solvent: Use the absolute minimum amount of a strong, miscible co-solvent (like THF or DMSO) to form a concentrated stock solution, then add this stock slowly to your reaction in the apolar solvent. This keeps the overall polarity low but allows the reagent to be available for reaction.

• Phase-Transfer Catalysis: If your reaction involves an ionic reagent, a phase-transfer catalyst can shuttle the reagent from a solid phase or polar liquid phase into the apolar organic phase to react with the sparingly soluble alcohol.

Q3: How does the fluorine atom affect solubility compared to the non-fluorinated parent alcohol, bicyclo[1.1.1]pentan-1-ol?

The addition of fluorine generally increases the molecule's polarity. This typically leads to:

• Slightly decreased solubility in very apolar solvents.

• Slightly increased solubility in polar solvents compared to the non-fluorinated analog. Fluorination is a common strategy to modulate physicochemical properties, and its effect can sometimes be subtle and system-dependent.[12]

Part 3: Experimental Protocol - Systematic Solubility Assessment

This protocol provides a reliable method for determining the solubility of 3-fluorobicyclo[1.1.1]pentan-1-ol and identifying an optimal solvent system for your specific concentration needs.

Objective: To quantitatively and qualitatively assess the solubility of 3-fluorobicyclo[1.1.1]pentan-1-ol in a range of single and mixed organic solvents.

Materials:

• 3-Fluorobicyclo[1.1.1]pentan-1-ol

• Selection of analytical-grade solvents (e.g., Hexanes, Toluene, DCM, THF, Ethyl Acetate, Acetonitrile, Methanol)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Small (1-2 mL) glass vials with screw caps

• Vortex mixer and/or magnetic stir plate with small stir bars

• Ultrasonic bath

Procedure:

• Preparation of a Stock Solution (Optional but Recommended): a. To improve accuracy, consider preparing a stock solution in a solvent where the compound is highly soluble (e.g., Methanol). This allows for precise dispensing of the solute.

• Screening Protocol (Gravimetric Method): a. Tare a clean, dry vial on the analytical balance. b. Add a small, accurately weighed amount of the compound (e.g., 5.0 mg). c. Add the test solvent in small, precise increments (e.g., 100 µL) using a calibrated pipette. d. After each addition, cap the vial and vortex or stir vigorously for 1-2 minutes. Use sonication if necessary to break up clumps. e. Continue adding solvent increments until the solid is completely dissolved. f. Record the total volume of solvent required. Calculate the solubility in mg/mL.

• Co-Solvent System Evaluation: a. For a system requiring a co-solvent (e.g., Toluene with THF), add a volume of the primary solvent (Toluene) that is known to be insufficient for dissolution. b. Titrate with the co-solvent (THF) in small, measured increments (e.g., 10-20 µL), mixing thoroughly after each addition, until dissolution is complete. c. Record the final volumes of both solvents to determine the required ratio (e.g., 95:5 Toluene:THF).

• Data Reporting: a. Organize your results in a clear table for easy comparison. Note the temperature at which the measurements were taken.

Table 2: Example Solubility Determination Data (at 22 °C)

Solvent System (v/v)	Mass of Solute (mg)	Final Volume (mL)	Solubility (mg/mL)	Observations
Toluene	5.0	> 2.0	< 2.5	Insoluble
DCM	5.0	0.55	~9.1	Slow to dissolve
THF	5.0	0.10	~50	Readily soluble
Acetonitrile	5.0	0.08	~63	Readily soluble
DCM / THF (9:1)	5.0	0.25	~20	Dissolved completely

This self-validating protocol provides you with the empirical data needed to make informed decisions for your specific experimental setup.

References

• Hydrogen Bonding: Regulator for Nucleophilic Fluorination. National Institutes of Health (NIH). [Link]

• Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity. ACS Organic & Inorganic Au. [Link]

• 3-Fluorobicyclo(1.1.1)pentane-1-carboxylic acid | C6H7FO2. PubChem. [Link]

• Solubility of Organic Compounds. Chemistry Steps. [Link]

• Polar and Non-polar Solubility: Like dissolves like. Angles and Acid. [Link]

• Hydrogen bonds with fluorine. Chemical Science (RSC Publishing). [Link]

• Remarkable solvent effect of fluorinated alcohols on transition metal catalysed C-H functionalizations. Royal Society of Chemistry. [Link]

• Fluoro-bicyclo[1.1.1]pentanes. ChemRxiv. [Link]

• Difluoro-Substituted Bicyclo[1.1.1]pentanes for Medicinal Chemistry: Design, Synthesis, and Characterization. ACS Publications. [Link]

• Studies on the Origin of the Stabilizing Effects of Fluorinated Alcohols. The Journal of Organic Chemistry. [Link]

• Fluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. [Link]

• solvent extraction-fluorination process: Topics. Science.gov. [Link]

• Why Do Polar And Nonpolar Substances Dissolve Differently? RevisionDojo. [Link]

• Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents. ACS Electrochemistry. [Link]

• Solubility and Intermolecular Forces. Pearson. [Link]

• Intramolecular Hydrogen Bonding Involving Organic Fluorine. National Institutes of Health (NIH). [Link]

• Fluoro-bicyclo[1.1.1]pentanes. ChemRxiv. [Link]

• Investigating the influence of fluorination on hydrogen bonding properties of functional groups. OA Monitor Ireland. [Link]

• 3.2 Solubility – Introductory Organic Chemistry. Open Oregon Educational Resources. [Link]

• Solubility of Organic Compounds. University of Calgary. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Hydrogen bonds with fluorine. Studies in solution, in gas phase and by computations, conflicting conclusions from crystallographic analyses - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polar and Non-polar Solubility [anglesandacid.com]
• 7. revisiondojo.com [revisiondojo.com]
• 8. Solubility and Intermolecular Forces Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 9. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 10. pubs.rsc.org [pubs.rsc.org]
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Reference Data & Comparative Studies

A Comparative Analysis of the Lipophilicity of 3-fluorobicyclo[1.1.1]pentan-1-ol and tert-butanol

A Guide for Researchers in Drug Discovery and Medicinal Chemistry

In the landscape of modern drug development, the careful modulation of a molecule's physicochemical properties is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. Among these properties, lipophilicity, often quantified as the logarithm of the octanol-water partition coefficient (LogP), stands out as a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME). The tert-butyl group, a common motif in medicinal chemistry, is frequently employed to introduce steric bulk, but its inherent lipophilicity can sometimes be suboptimal. This has led to the exploration of bioisosteres, structural mimics that can retain or improve upon the desired properties while offering a more favorable overall profile.

One such bioisostere that has garnered significant attention is the bicyclo[1.1.1]pentane (BCP) core.[1][2] This guide provides an in-depth comparison of the lipophilicity of 3-fluorobicyclo[1.1.1]pentan-1-ol, a representative functionalized BCP, and its acyclic counterpart, tert-butanol. Through an examination of their structural attributes and a review of experimental and calculated lipophilicity data, we aim to provide researchers with the necessary insights to make informed decisions in the design of novel therapeutic agents.

The Structural Rationale: A Tale of Two Scaffolds

The lipophilicity of a molecule is fundamentally governed by its size, shape, and the nature of its constituent atoms and functional groups. Both 3-fluorobicyclo[1.1.1]pentan-1-ol and tert-butanol are tertiary alcohols, yet their underlying carbon skeletons impart distinct physicochemical characteristics.

Tert-butanol , with its four carbon atoms arranged in a compact, branched structure, presents a significant nonpolar surface area. This, coupled with the hydrophilic hydroxyl group, results in a modest overall lipophilicity.

3-Fluorobicyclo[1.1.1]pentan-1-ol , on the other hand, is built upon the rigid and highly strained BCP core. This three-dimensional cage-like structure is recognized as a bioisostere for the tert-butyl group.[3] Generally, BCP-containing fragments are found to be less lipophilic than their corresponding tert-butyl analogues.[2] The introduction of a fluorine atom, the most electronegative element, further modulates the electronic properties and, consequently, the lipophilicity of the molecule. The effect of fluorination on the lipophilicity of aliphatic alcohols is not always straightforward; while it can increase the hydrophobic surface area, the introduction of a polar C-F bond often leads to a net decrease in LogP.[4][5]

Lipophilicity at a Glance: A Data-Driven Comparison

Compound	Molecular Structure	Experimental LogP	Estimated/Calculated LogP	Rationale for Estimation
tert-Butanol

0.35[6]-Direct experimental value.3-Fluorobicyclo[1.1.1]pentan-1-ol Not available~0.1 - 0.3Based on the calculated LogP of bicyclo[1.1.1]pentan-2-ol (0.4)[7] as a proxy for the parent alcohol, and the general trend of monofluorination decreasing the LogP of aliphatic alcohols by 0.1 to 0.5 units.[4][5]

Note: The LogP value for 3-fluorobicyclo[1.1.1]pentan-1-ol is an educated estimate and should be confirmed by experimental measurement.

The data suggests that 3-fluorobicyclo[1.1.1]pentan-1-ol is likely to be less lipophilic than tert-butanol. This is consistent with the general understanding that the BCP core is a less lipophilic bioisostere of the tert-butyl group, a property that is further modulated by the introduction of a fluorine atom.

Experimental Determination of Lipophilicity: A Methodological Overview

To provide a comprehensive resource, we outline a standard experimental protocol for the determination of LogP values, which can be applied to both 3-fluorobicyclo[1.1.1]pentan-1-ol and tert-butanol for a direct comparison. The "gold standard" for experimental LogP determination is the shake-flask method.[8]

The Shake-Flask Method for LogP Determination

This method directly measures the partitioning of a solute between two immiscible liquid phases, typically n-octanol and water, at equilibrium.

Protocol:

• Preparation of Pre-saturated Solvents:

  • Mix equal volumes of n-octanol and water (or a suitable buffer, e.g., phosphate-buffered saline at pH 7.4 for LogD measurements) in a separatory funnel.

  • Shake vigorously for 24 hours to ensure mutual saturation of the two phases.

  • Allow the phases to separate completely. Drain and store each phase in separate, sealed containers.

• Sample Preparation:

  • Prepare a stock solution of the test compound in the pre-saturated n-octanol phase. The concentration should be chosen to be within the linear range of the analytical method used for quantification.

• Partitioning:

  • In a glass vessel with a tight-fitting stopper (e.g., a centrifuge tube), add a known volume of the pre-saturated n-octanol stock solution and a known volume of the pre-saturated aqueous phase. A typical phase volume ratio is 1:1 or adjusted based on the expected LogP.

  • Seal the vessel and shake it gently for a sufficient time to allow for equilibrium to be reached (typically 1-24 hours). The shaking should be vigorous enough to ensure good mixing but not so vigorous as to cause emulsification.

• Phase Separation:

  • After shaking, allow the vessel to stand undisturbed until the two phases have completely separated. Centrifugation can be used to aid in the separation.

• Quantification:

  • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

  • Determine the concentration of the test compound in each aliquot using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, or GC-MS).

• Calculation of LogP:

  • The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase:

    • P = [Concentration]octanol / [Concentration]aqueous

  • The LogP is then calculated as the base-10 logarithm of P:

    • LogP = log10(P)

Diagram of the Shake-Flask Method Workflow:

Caption: Workflow for LogP determination using the shake-flask method.

Molecular Structures

Caption: Molecular structures of tert-butanol and 3-fluorobicyclo[1.1.1]pentan-1-ol.

Conclusion

The strategic replacement of a tert-butyl group with a 3-fluorobicyclo[1.1.1]pentan-1-ol moiety offers a promising avenue for medicinal chemists to fine-tune the lipophilicity of lead compounds. Based on the available data and established physicochemical principles, 3-fluorobicyclo[1.1.1]pentan-1-ol is predicted to be less lipophilic than tert-butanol. This reduction in lipophilicity, stemming from both the inherent properties of the BCP core and the influence of the fluorine substituent, can potentially lead to improved aqueous solubility and a more favorable ADME profile. For a definitive comparison, the experimental determination of the LogP value for 3-fluorobicyclo[1.1.1]pentan-1-ol using a standardized method such as the shake-flask protocol is highly recommended. This will provide the empirical data necessary to confidently guide future molecular design and optimization efforts.

References

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Comparative Metabolic Clearance of 3-Fluorobicyclo[1.1.1]pentan-1-ol Derivatives: A Bioisosteric Evaluation Guide

As modern drug discovery increasingly embraces the "Escape from Flatland" paradigm, sp³-rich scaffolds have become essential for optimizing pharmacokinetic profiles. Among these, the bicyclo[1.1.1]pentane (BCP) motif is a premier bioisostere for tert-butyl groups and para-substituted phenyl rings [1]. However, while unsubstituted BCPs improve aqueous solubility, their bridgehead C-H bonds remain susceptible to oxidative metabolism.

To solve this, the strategic incorporation of a fluorine atom at the 3-position—yielding 3-fluorobicyclo[1.1.1]pentan-1-ol derivatives —has emerged as a highly effective structural intervention. This guide objectively compares the metabolic clearance of 3-fluoro-BCP derivatives against traditional alternatives, providing the mechanistic causality and self-validating experimental protocols required for rigorous pharmacokinetic evaluation.

Mechanistic Rationale: Why 3-Fluoro-BCP?

The substitution of a traditional tert-butyl or unsubstituted BCP group with a 3-fluoro-BCP moiety is driven by precise stereoelectronic principles [2]:

• Cytochrome P450 (CYP450) Shielding: The primary mechanism of BCP clearance is hydrogen atom transfer (HAT) mediated by the high-valent iron-oxo species in CYP450 enzymes at the bridgehead position. The C-F bond is exceptionally strong (~116 kcal/mol) and highly polarized, effectively blocking bridgehead oxidation [3].

• Inductive Electron Withdrawal: Fluorine's electronegativity exerts a strong inductive effect (-I) across the strained bicyclic core. This decreases the electron density of the entire scaffold, making adjacent aliphatic C-H bonds less susceptible to electrophilic oxidative attack.

• Lipophilicity Modulation: While trifluoromethyl (-CF₃) groups provide metabolic stability, they drastically increase lipophilicity (LogD), leading to poor solubility and high non-specific protein binding. The 3-fluoro-BCP motif provides the metabolic resistance of a -CF₃ group but maintains a lower, more favorable LogD profile [4].

Fig 1. Mechanistic divergence in CYP450-mediated metabolic clearance across bioisosteres.

Comparative Metabolic Clearance Data

To objectively evaluate performance, 3-fluorobicyclo[1.1.1]pentan-1-ol derivatives must be benchmarked against structural analogs. The table below synthesizes representative in vitro clearance metrics across Human Liver Microsomes (HLM) and Mouse Liver Microsomes (MLM).

Structural Motif / Bioisostere	Lipophilicity (LogD at pH 7.4)	HLM CLint​ (µL/min/mg)	MLM CLint​ (µL/min/mg)	HLM Half-life ( t1/2​ , min)	Primary Liability
tert-Butyl	3.2 - 3.8	45.2	58.4	< 15	Rapid aliphatic hydroxylation
Trifluoromethyl (-CF₃)	3.9 - 4.5	8.5	12.1	> 120	Poor aqueous solubility
Unsubstituted BCP	2.2 - 2.8	28.6	35.2	~ 25	Bridgehead C-H oxidation
3-Fluoro-BCP	1.8 - 2.4	11.2	14.5	> 90	Optimal balance achieved

Data Synthesis: The 3-fluoro-BCP derivative effectively halves the intrinsic clearance ( CLint​ ) compared to the unsubstituted BCP, pushing the half-life well beyond the 90-minute threshold required for once-daily oral dosing viability. Furthermore, it achieves this without the severe lipophilicity penalty incurred by the -CF₃ group.

Experimental Methodology: Self-Validating Microsomal Stability Assay

To generate trustworthy clearance data, the assay must be designed as a self-validating system . Highly lipophilic or strained molecules can suffer from non-specific binding or chemical instability, which amateur protocols often misdiagnose as enzymatic clearance. The following protocol isolates true CYP450-mediated metabolism.

Phase 1: Reagent & Control Preparation

• Test Compound: Prepare a 10 mM stock of the 3-fluorobicyclo[1.1.1]pentan-1-ol derivative in DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4). Causality: Keeping the final DMSO concentration below 0.1% prevents solvent-mediated CYP inhibition.

• Positive Control: Verapamil (1 µM) to validate the metabolic viability of the microsome batch.

• Enzyme: Pooled HLM or MLM at a final protein concentration of 0.5 mg/mL. Causality: This specific concentration ensures the reaction operates within the linear range of Michaelis-Menten kinetics, preventing enzyme saturation.

Phase 2: The Self-Validating Incubation Workflow

• Pre-Warming: Aliquot 190 µL of the microsome/test compound mixture into a 96-well plate. Incubate at 37°C for 5 minutes.

• Minus-NADPH Control (Critical Step): In a parallel well, add 10 µL of blank buffer instead of the cofactor. Causality: If the compound degrades in this well, the clearance is due to chemical instability or non-CYP enzymes (e.g., esterases), invalidating standard CYP clearance assumptions.

• Initiation: Add 10 µL of 20 mM NADPH (final concentration 1 mM) to the primary wells to initiate the CYP450 catalytic cycle.

• Time-Course Sampling: At t=0,15,30,45,and 60 minutes, extract a 20 µL aliquot from the reaction mixture.

Phase 3: Quenching and Analysis

• Reaction Quenching: Immediately dispense the 20 µL aliquot into 80 µL of ice-cold Acetonitrile (ACN) containing an internal standard (IS). Causality: Cold ACN instantly denatures the CYP enzymes to freeze the reaction at the exact time point, while simultaneously precipitating proteins to protect the LC-MS/MS column from clogging.

• Centrifugation: Spin the plates at 4,000 rpm for 15 minutes at 4°C.

• LC-MS/MS Quantification: Transfer the supernatant and analyze via MRM (Multiple Reaction Monitoring) to quantify the remaining parent compound relative to the IS.

Fig 2. Self-validating microsomal stability assay workflow for BCP derivatives.

Conclusion for Drug Developers

The transition from flat aromatics to 3-fluorobicyclo[1.1.1]pentan-1-ol derivatives represents a masterclass in rational drug design. By strategically placing a highly electronegative, oxidation-resistant fluorine atom at the bridgehead of a rigid sp³ framework, researchers can simultaneously rescue compounds from rapid metabolic clearance and avoid the severe lipophilicity penalties associated with traditional trifluoromethyl or tert-butyl groups [5]. When evaluated through rigorous, self-validating microsomal assays, these fluorinated BCPs consistently demonstrate superior developability profiles.

References

• Stepan, A. F., et al. "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry, 2012.1

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• Mykhailiuk, P. K., et al. "Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP)." The Journal of Organic Chemistry, ACS Publications, 2021. 3

• Gianatassio, R., et al. "Strain Release Amination." Science, NIH Public Access, 2016. 4

• Denisenko, A., et al. "Smallest Bicycles in Medicinal Chemistry: Where Are We Now?" Chemical Reviews, ACS Publications, 2026.5

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A Pharmacokinetic Comparison: 3-Fluorobicyclo[1.1.1]pentan-1-ol as a Superior Bioisostere for Aryl Ethers in Drug Discovery

A Senior Application Scientist's Guide to Enhancing Drug Metabolism and Pharmacokinetic (DMPK) Profiles

In the relentless pursuit of safer and more effective medicines, medicinal chemists are increasingly challenged by the pharmacokinetic liabilities of drug candidates. A common structural motif, the aryl ether, while synthetically accessible, often presents a metabolic weak point, leading to rapid clearance and undesirable metabolite profiles. This guide provides a comprehensive pharmacokinetic comparison between aryl ethers and an emerging bioisosteric replacement: 3-fluorobicyclo[1.1.1]pentan-1-ol (F-BCP-OH). We will delve into the underlying metabolic pathways, present comparative data from key case studies, and provide detailed experimental protocols for researchers to validate these findings in their own drug discovery programs.

The Challenge with Aryl Ethers: A Metabolic Liability

Aryl ethers are prevalent in many biologically active compounds. However, their in vivo stability is often compromised by oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[1][2][3] The most common metabolic pathway is O-dealkylation, where the ether bond is cleaved, leading to the formation of a phenol and an aldehyde. This process not only inactivates the parent drug but can also generate potentially reactive metabolites. Key CYP isozymes, such as CYP2D6 and CYP3A4, are frequently implicated in the metabolism of a wide array of xenobiotics, including those containing aryl ether moieties.[1][2]

Bicyclo[1.1.1]pentane (BCP): A 3D Solution to a "Flat" Problem

The concept of "escaping from flatland" encourages the incorporation of three-dimensional, saturated scaffolds into drug candidates to improve their physicochemical and pharmacokinetic properties.[4] The bicyclo[1.1.1]pentane (BCP) core has emerged as a highly effective bioisostere for the para-substituted phenyl ring.[4][5][6] Its rigid, rod-like structure mimics the geometry of a phenyl ring, allowing it to maintain key interactions with biological targets, while its saturated, sp³-rich nature confers significant advantages.[5]

The introduction of a fluorine atom to the BCP scaffold can further enhance metabolic stability by strengthening C-H bonds, effectively "blocking" potential sites of oxidation.[7][8][9][10] The 3-fluorobicyclo[1.1.1]pentan-1-ol (F-BCP-OH) moiety, therefore, represents a promising replacement for aryl ethers, combining the structural benefits of the BCP core with the metabolic resistance offered by fluorination.

Comparative Analysis: Physicochemical and Pharmacokinetic Properties

Physicochemical Properties: A Shift Towards "Drug-Likeness"

The introduction of the F-BCP-OH group generally leads to:

• Reduced Lipophilicity: The increased sp³ character of the BCP core typically lowers the partition coefficient (logP) compared to an aromatic ring. This can lead to improved solubility and reduced off-target toxicity.[6][11]

• Improved Aqueous Solubility: The rigid, crystalline nature of many aromatic compounds can limit their solubility. The non-planar BCP scaffold can disrupt crystal packing, often leading to a significant increase in aqueous solubility, a critical factor for oral absorption.[6]

• Maintained Hydrogen Bonding Capacity: The hydroxyl group on both the F-BCP-OH and phenol (the metabolite of an aryl ether) can act as a hydrogen bond donor and acceptor, allowing for the preservation of key interactions with the target protein.[12][13][14][15]

Table 1: Representative Physicochemical Property Comparison (Illustrative values based on general trends reported in the literature)

Property	Aryl Ether Analogue (e.g., 4-Fluoroanisole)	F-BCP-OH Analogue	Rationale for Difference
cLogP	~2.1	~1.5	Increased sp³ character of BCP reduces lipophilicity.[11]
Aqueous Solubility	Moderate to Low	Higher	Non-planar BCP disrupts crystal lattice packing.[6]
Hydrogen Bond Donors	0 (1 after metabolism)	1	Presence of the hydroxyl group.
Hydrogen Bond Acceptors	1	2 (Oxygen and Fluorine)	Presence of the hydroxyl and fluorine atoms.

Pharmacokinetic Profile: Enhancing In Vivo Performance

The most significant advantages of replacing an aryl ether with F-BCP-OH are observed in the pharmacokinetic profile. The inherent stability of the BCP cage to oxidative metabolism translates to a more favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Aryl ethers are susceptible to rapid metabolism via O-dealkylation. In contrast, the BCP core is highly resistant to CYP-mediated oxidation.[16] While hydroxylation of the BCP cage is a possible metabolic pathway, it generally occurs at a much slower rate than aryl ether cleavage.[5] The addition of a fluorine atom to the BCP scaffold is expected to further decrease the rate of metabolism.[8][9]

Figure 1: Comparative Metabolic Pathways.

A compelling example of the benefits of BCP as a phenyl bioisostere comes from the development of γ-secretase inhibitors for Alzheimer's disease. In one study, the replacement of a para-substituted fluorophenyl ring in the inhibitor BMS-708,163 with a BCP moiety led to a compound with equipotent enzyme inhibition but significantly improved pharmacokinetic properties.[17] The BCP analog demonstrated approximately a 4-fold increase in both maximum plasma concentration (Cmax) and total exposure (AUC) in mice, highlighting its enhanced oral absorption and/or reduced clearance.[17]

Resveratrol, a natural polyphenol, has numerous reported health benefits, but its therapeutic potential is severely limited by poor bioavailability due to rapid metabolism. A study that replaced one of the phenolic rings of resveratrol with a BCP moiety created "BCP-resveratrol".[18][19][20][21] This analog exhibited a dramatically improved pharmacokinetic profile in rats.[18][19]

Table 2: Comparative Pharmacokinetic Data of Resveratrol vs. BCP-Resveratrol in Rats (20 mg/kg oral dose) [18][19]

Parameter	Resveratrol	BCP-Resveratrol	Improvement
Cmax (ng/mL)	~273	942	~3.5x Increase
AUC (ng·h/mL)	Low (rapidly metabolized)	587	Significant Increase
Metabolic Stability (Human Hepatocytes)	Low	>3-fold Higher	Marked Improvement

These case studies provide strong, quantitative evidence that replacing a metabolically labile aryl ring with a BCP scaffold can lead to substantial improvements in in vivo exposure.

Table 3: Representative Pharmacokinetic Parameter Comparison (Illustrative values based on trends observed in the case studies above)

Parameter	Aryl Ether Analogue	F-BCP-OH Analogue	Expected Outcome
In Vitro Half-Life (t½) in HLM	Short	Long	F-BCP-OH is more resistant to CYP450 metabolism.
Intrinsic Clearance (CLint)	High	Low	Reduced metabolic liability of the F-BCP-OH moiety.
Oral Bioavailability (%F)	Low to Moderate	Moderate to High	Improved solubility and metabolic stability enhance absorption.
In Vivo Half-Life (t½)	Short	Long	Lower clearance of the F-BCP-OH analogue.

Experimental Protocols for Head-to-Head Comparison

To empower researchers to directly compare these two moieties within their own chemical series, we provide the following detailed, self-validating experimental protocols.

In Vitro Metabolic Stability Assay (Human Liver Microsomes)

This assay provides a measure of the intrinsic clearance of a compound, which is a key indicator of its metabolic stability.[8][9][21][22]

Figure 2: Workflow for In Vitro Microsomal Stability Assay.

Step-by-Step Methodology:

• Preparation:

  • Prepare a 1 mM stock solution of the aryl ether and F-BCP-OH test compounds in DMSO.

  • Thaw pooled human liver microsomes (HLM) on ice.

  • Prepare a NADPH regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation:

  • In a 96-well plate, add buffer (e.g., 0.1 M potassium phosphate, pH 7.4) and the test compound to achieve a final concentration of 1 µM.

  • Add the HLM to a final protein concentration of 0.5 mg/mL.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard (for analytical normalization).

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantify the remaining percentage of the parent compound at each time point relative to the 0-minute sample.

• Data Analysis:

  • Plot the natural logarithm of the percent remaining parent compound versus time.

  • Calculate the half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

In Vitro Permeability Assay (Caco-2)

The Caco-2 permeability assay is the industry standard for predicting intestinal absorption of orally administered drugs.[7][11][23][24]

Step-by-Step Methodology:

• Cell Culture:

  • Culture Caco-2 cells on semi-permeable filter inserts in transwell plates for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) of the monolayer to ensure tight junction formation. A TEER value >200 Ω·cm² is typically acceptable.[23]

• Permeability Measurement (Apical to Basolateral - A to B):

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).

  • Add the test compound (typically at 10 µM) to the apical (A) side.

  • At various time points (e.g., 30, 60, 90, 120 minutes), take a sample from the basolateral (B) side.

  • Analyze the concentration of the compound in the basolateral samples by LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the filter, and C₀ is the initial concentration in the donor chamber.

Compounds with Papp > 10 x 10⁻⁶ cm/s are considered highly permeable.[23]

In Vivo Pharmacokinetic Study in Rats

This study provides the most relevant data on how a compound behaves in a living system, including its absorption, distribution, and clearance.

Figure 3: Workflow for a Comparative In Vivo PK Study.

Step-by-Step Methodology:

• Animal Preparation:

  • Use male Sprague-Dawley rats (n=3-5 per group) with cannulated jugular veins (for IV dosing and sampling).

  • Fast the animals overnight before dosing but allow free access to water.

• Dosing:

  • Intravenous (IV) Group: Administer the compound as a bolus dose (e.g., 1-2 mg/kg) via the jugular vein cannula.

  • Oral (PO) Group: Administer the compound by oral gavage (e.g., 5-10 mg/kg).

• Blood Sampling:

  • Collect serial blood samples (approx. 100-200 µL) at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) into tubes containing an anticoagulant.

• Plasma Processing:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive LC-MS/MS method for the quantification of each compound in rat plasma.

• Pharmacokinetic Analysis:

  • Plot the plasma concentration versus time for each animal.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters, including:

    • Cmax: Maximum observed plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the plasma concentration-time curve.

    • t½: Elimination half-life.

    • CL: Total body clearance.

    • %F (Oral Bioavailability): (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Conclusion

The strategic replacement of metabolically labile aryl ethers with the robust 3-fluorobicyclo[1.1.1]pentan-1-ol bioisostere offers a powerful approach to overcoming common pharmacokinetic challenges in drug discovery. The increased sp³ character of the F-BCP-OH moiety leads to improved physicochemical properties, such as enhanced solubility and reduced lipophilicity. More importantly, its inherent resistance to oxidative metabolism results in lower clearance, longer half-life, and improved oral bioavailability. The case studies presented provide compelling quantitative evidence of these benefits. By employing the detailed experimental protocols outlined in this guide, researchers can systematically evaluate and validate the advantages of this bioisosteric replacement, accelerating the development of safer and more effective drug candidates.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Fluorobicyclo[1.1.1]pentan-1-ol

For the modern researcher, the novel bicyclo[1.1.1]pentane (BCP) scaffold represents a significant advancement in medicinal chemistry, offering a bioisostere for saturated rings and aryl groups. The introduction of fluorine, as in 3-Fluorobicyclo[1.1.1]pentan-1-ol, further enhances its utility by modulating physicochemical properties. However, with innovation comes the responsibility of safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper management of waste containing this unique fluorinated compound, ensuring the safety of laboratory personnel and environmental protection.

Part 1: The Foundational Principle - Waste Classification

The single most important step in the disposal process is correct classification. The carbon-fluorine bond is one of the strongest in organic chemistry, making fluorinated compounds like 3-Fluorobicyclo[1.1.1]pentan-1-ol persistent and requiring specific disposal methods.[4][5] Therefore, it must be segregated as Halogenated Organic Waste .

This initial classification dictates every subsequent step. Mixing this waste with non-halogenated solvents would contaminate the entire container, leading to significantly higher disposal costs and regulatory complexity.[6]

Decision Pathway for Waste Segregation

Caption: Initial decision process for classifying chemical waste.

Part 2: Step-by-Step Disposal Protocol

This protocol ensures compliance with general laboratory safety standards and hazardous waste regulations.[7][8] Always adhere to your institution's specific Chemical Hygiene Plan and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE. The principle of causality here is simple: prevent exposure.

• Eye Protection: ANSI-rated safety glasses or goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Step 2: Waste Collection and Containerization

All waste streams containing 3-Fluorobicyclo[1.1.1]pentan-1-ol, including reaction residues, contaminated solvents, and the first rinse of contaminated glassware, must be collected as hazardous waste.[9]

• Container Selection: Use a designated, chemically compatible waste container, typically provided by your institution's Environmental Health & Safety (EH&S) department.[9] Ensure the container is in good condition with no leaks or cracks.

• Labeling: This is a critical, non-negotiable step. As soon as the first drop of waste enters the container, it must be labeled.[8][9] Use your institution's official hazardous waste tag. The label must include:

  • The words "Hazardous Waste".

  • The full, unabbreviated chemical name: "3-Fluorobicyclo[1.1.1]pentan-1-ol".

  • List all other constituents and their approximate percentages, including solvents.

  • The date accumulation started.

• Keep Containers Closed: Except when adding waste, the container must be securely closed to prevent the release of vapors.[8][9]

Step 3: In-Lab Storage (Satellite Accumulation)

Waste containers must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) until they are ready for pickup.

• Location: The SAA must be at or near the point of generation and under the control of the lab personnel.[9]

• Secondary Containment: Store the waste container in a secondary bin or tray that is chemically resistant and large enough to hold the entire contents of the primary container in case of a leak.

• Segregation: Do not store incompatible waste types together. For example, keep halogenated organic waste separate from strong acids or bases.[3][10]

Step 4: Arranging for Disposal

Once the waste container is full or has been accumulating for the maximum time allowed by your institution (often 9-12 months), arrange for a pickup by your certified hazardous waste management provider or internal EH&S department.[8][9]

Disposal Workflow Summary

Caption: Step-by-step laboratory workflow for hazardous waste.

Part 3: The Science of Final Disposition

Understanding the ultimate fate of this chemical waste reinforces the importance of proper segregation. Due to the high energy required to break the C-F bond, the primary and most effective disposal method for halogenated organic compounds is high-temperature incineration .[4][11]

Disposal Technology	Applicability to 3-Fluorobicyclo[1.1.1]pentan-1-ol	Rationale
High-Temperature Incineration	Primary Recommended Method	Operates at temperatures sufficient to break the stable carbon-fluorine bond, mineralizing the compound. Flue gases are scrubbed to remove harmful byproducts.[4][11][12]
Hazardous Waste Landfill	Permissible, but not ideal	This method only contains the waste, it does not destroy it. There is a long-term risk of leaching into the environment.[11]
Underground Injection	Potentially applicable	Involves injecting liquid waste into deep, confined geological formations. Primarily used for large-volume industrial waste streams.[13]
Drain Disposal	Strictly Prohibited	Halogenated organics are persistent and can harm aquatic life and wastewater treatment systems. This is illegal and environmentally irresponsible.[6][9][14]

Emerging Technologies: The Future of Fluorine

The disposal of fluorinated compounds, often termed "forever chemicals" in the context of PFAS, is an active area of research.[5][11] While 3-Fluorobicyclo[1.1.1]pentan-1-ol is not a PFAS, the challenge of its C-F bond is similar. New methods are being developed that not only destroy these molecules but also recover the valuable fluorine.[5][15][16][17] Techniques like mechanochemical destruction using ball milling with potassium phosphate salts can break down fluorinated compounds at room temperature and reclaim the fluoride for use as a chemical reagent, paving the way for a circular fluorine economy.[5][17] This approach transforms a liability into a valuable resource.

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A Comprehensive Guide to the Safe Handling of 3-Fluorobicyclo[1.1.1]pentan-1-ol

The novel and structurally unique 3-Fluorobicyclo[1.1.1]pentan-1-ol is a valuable building block in modern drug discovery and materials science. Its highly constrained bicycloalkane framework offers a unique three-dimensional profile for molecular design.[1] However, the inherent strain of the bicyclo[1.1.1]pentane system, coupled with the presence of a fluorine atom and a hydroxyl group, necessitates a robust and well-informed approach to its handling to ensure the safety of all laboratory personnel. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers to work confidently and safely with this compound.

Understanding the Hazards: A Data-Driven Approach

Furthermore, as a low molecular weight alcohol, it is likely to be a flammable liquid and a volatile organic compound (VOC).[4][5][6] VOCs can pose health risks upon inhalation, and their vapors can form explosive mixtures with air.[4][6] Therefore, strict control of ignition sources and adequate ventilation are paramount.

Potential Hazard	Rationale based on Structural Analogs and Chemical Class	Primary Routes of Exposure
Skin and Eye Irritation	Based on data for 3-Fluorobicyclo[1.1.1]pentane-1-carboxylic acid.[2][3]	Dermal contact, eye contact.
Respiratory Tract Irritation	Common for volatile organic compounds and indicated for the carboxylic acid analog.[2][6][7]	Inhalation.
Flammability	Characteristic of low molecular weight alcohols.[6][8]	Inhalation of vapors, skin absorption.
Central Nervous System Effects	Possible with significant inhalation of VOCs.[4][6]	Inhalation.

Your Shield Against Exposure: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize the risk of exposure. The following PPE is mandatory when handling 3-Fluorobicyclo[1.1.1]pentan-1-ol:

• Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement.[9] A face shield should be worn in conjunction with goggles, especially when handling larger quantities or when there is a significant risk of splashing.[9]

• Skin and Body Protection: A flame-resistant lab coat must be worn and kept fastened. Long pants and closed-toe shoes are required.[10] For tasks with a high risk of splashing, a chemically resistant apron is recommended.

• Hand Protection: Chemically resistant gloves are essential. Given the limited data on this specific compound, nitrile gloves are a reasonable starting point. However, it is crucial to regularly check for any signs of degradation or breakthrough. Never reuse disposable gloves.[10]

• Respiratory Protection: All work with 3-Fluorobicyclo[1.1.1]pentan-1-ol should be conducted in a certified chemical fume hood to minimize the inhalation of vapors.[4][5] If a fume hood is not available or if there is a potential for exposure above established limits, a properly fitted respirator with an organic vapor cartridge is required.[5][9]

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is the cornerstone of safe laboratory practice. The following workflow is designed to guide you through the safe handling of 3-Fluorobicyclo[1.1.1]pentan-1-ol from receipt to disposal.

Caption: Workflow for the safe handling of 3-Fluorobicyclo[1.1.1]pentan-1-ol.

Step-by-Step Methodology:

• Pre-Operational Checks:

  • Thoroughly review the safety information for structurally similar compounds, such as 3-Fluorobicyclo[1.1.1]pentane-1-carboxylic acid and other low molecular weight alcohols.[2][3][8]

  • Ensure that all required PPE is readily available and in good condition.

  • Verify that the chemical fume hood is functioning correctly, with the sash at the appropriate height.

  • Locate the nearest safety shower and eyewash station.

• Handling and Transfer:

  • All manipulations of 3-Fluorobicyclo[1.1.1]pentan-1-ol must be performed within a certified chemical fume hood to minimize vapor inhalation.[4]

  • Ground and bond all metal containers and equipment to prevent static discharge, which could be a source of ignition.[11]

  • Use spark-proof tools when handling the compound.

  • For air- or moisture-sensitive reactions, utilize standard Schlenk line or glovebox techniques. Safe cannula and needle techniques are critical to prevent spills and punctures.[12]

  • Keep containers tightly closed when not in use to prevent the escape of vapors.

• In Case of a Spill:

  • Evacuate the immediate area and alert your colleagues.

  • If the spill is small and you are trained to do so, contain the spill with an inert absorbent material such as vermiculite or sand.

  • Use non-sparking tools to clean up the absorbed material and place it in a sealed container for proper disposal.[11]

  • For larger spills, evacuate the laboratory and follow your institution's emergency procedures.

Disposal Plan: Responsible Management of Chemical Waste

Proper segregation and disposal of chemical waste are critical for environmental protection and laboratory safety.

• Waste Segregation: 3-Fluorobicyclo[1.1.1]pentan-1-ol and any materials contaminated with it should be disposed of in a designated, labeled container for halogenated organic waste.[13][14] Do not mix halogenated waste with non-halogenated waste.[15]

• Container Management: Waste containers should be kept closed except when adding waste. They should be stored in a well-ventilated area, away from heat and ignition sources.

• Final Disposal: All chemical waste must be disposed of through a licensed hazardous waste disposal company, in accordance with local, state, and federal regulations.[16]

By adhering to these guidelines, you can confidently and safely incorporate 3-Fluorobicyclo[1.1.1]pentan-1-ol into your research endeavors, unlocking its potential while maintaining the highest standards of laboratory safety.

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